N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline

Core Science & Biosynthesis

Whitepaper: Physicochemical Profiling and Synthetic Utility of N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline

Introduction & Mechanistic Rationale

In the landscape of modern synthetic chemistry and drug development, bifunctional aniline derivatives serve as critical linchpins for designing complex molecular architectures. N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline (Molecular Formula: C11H13IN2)[1] is a highly specialized, electrophilic intermediate. Historically rooted in the synthesis of disperse azo dyes[2], this compound has found renewed utility in 2026 as a precision alkylating agent for pharmacophore conjugation and targeted covalent inhibitor (TCI) design.

The structural brilliance of this molecule lies in its dual-arm functionalization:

• The 2-Iodoethyl Arm (The Warhead): Iodine is an exceptionally large, polarizable atom with a weak carbon-halogen bond. This makes the iodoethyl group a vastly superior electrophile compared to its chloro- or bromo- analogs, allowing for rapid, mild, and highly efficient bimolecular nucleophilic substitution (S N​ 2) reactions with target nucleophiles.

• The 2-Cyanoethyl Arm (The Modulator): The cyano group exerts a strong inductive electron-withdrawing effect (-I effect). This subtly pulls electron density away from the aniline nitrogen. In traditional nitrogen mustards, the highly nucleophilic nitrogen attacks its own adjacent alkyl halide arm to form a highly reactive, unstable aziridinium ion. The cyanoethyl group dampens the nitrogen's nucleophilicity just enough to prevent this spontaneous intramolecular cyclization, ensuring the molecule remains stable during storage while preserving the S N​ 2 reactivity of the iodoethyl arm.

Physicochemical and Structural Descriptors

Understanding the physical properties of N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline is essential for predicting its behavior in organic solvents and biological assays. The data below synthesizes computed molecular descriptors and empirical extrapolations from its primary precursor, N-(2-Cyanoethyl)-N-(2-hydroxyethyl)aniline (CAS 92-64-8)[3].

Property	Value	Causality / Significance
Molecular Formula	C11H13IN2[1]	Defines the atomic composition.
Molecular Weight	300.14 g/mol [1]	Optimal size for a modular building block.
Exact Mass	300.01235 Da[4]	Crucial for High-Resolution Mass Spectrometry (HRMS) validation.
Physical State	Viscous liquid to low-melting solid	The asymmetric tertiary amine structure disrupts crystal packing.
Solubility Profile	Soluble in DCM, Acetone, DMF; Insoluble in H2O	High lipophilicity dictates the use of aprotic organic solvents for reactions[3].
Topological Polar Surface Area	~31 Ų[5]	Low TPSA indicates high membrane permeability if used in biological probes.

Synthetic Methodology: The Finkelstein Approach

The synthesis of N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline is rarely achieved through direct iodination due to the oxidative sensitivity of the aniline core. Instead, a self-validating two-step process starting from the commercially available N-(2-Cyanoethyl)-N-(2-hydroxyethyl)aniline[3] is employed.

Two-step synthetic workflow for N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline via Finkelstein exchange.

Step-by-Step Protocol: Mesylation and Halogen Exchange

Note: This protocol is designed as a self-validating system. Visual cues inherently confirm reaction progress.

Step 1: Mesylation of the Hydroxyl Group

• Preparation: Dissolve 1.0 equivalent of N-(2-Cyanoethyl)-N-(2-hydroxyethyl)aniline in anhydrous dichloromethane (DCM) under an inert argon atmosphere.

• Base Addition: Add 1.5 equivalents of Triethylamine (Et 3​ N). The base acts as an acid scavenger to neutralize the HCl generated, preventing the protonation of the aniline nitrogen.

• Activation: Cool the mixture to 0°C. Dropwise, add 1.2 equivalents of Methanesulfonyl chloride (MsCl).

• Validation: The reaction is self-validating; a white precipitate of triethylamine hydrochloride (Et 3​ N·HCl) will immediately form, indicating successful mesylation. Quench with saturated NaHCO 3​ , extract, and concentrate to yield the mesylate intermediate.

Step 2: The Finkelstein Reaction

• Solvent Selection: Dissolve the crude mesylate in anhydrous acetone. Acetone is specifically chosen because sodium iodide (NaI) is soluble in it, but sodium mesylate is not.

• Exchange: Add 3.0 equivalents of anhydrous NaI and reflux at 60°C for 4 hours.

• Validation: The precipitation of sodium mesylate as a dense white solid provides real-time, visual confirmation that the S N​ 2 halogen exchange is driving forward (Le Chatelier's principle).

• Isolation: Filter the solid, concentrate the filtrate, and purify via flash chromatography (Hexanes/Ethyl Acetate) to isolate the pure N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline.

Reactivity Profile and Application in Conjugation

In drug development and dye synthesis, the primary function of this compound is to act as an electrophilic "hook." The S N​ 2 reactivity pathway allows it to covalently bond with nucleophiles such as primary amines, thiols (e.g., cysteine residues), or phenoxides.

SN2 reactivity pathway of the 2-iodoethyl group with incoming nucleophiles.

Causality in Application: When synthesizing complex azo dyes, the aniline ring of our target compound is typically subjected to an electrophilic aromatic substitution (e.g., coupling with a diazonium salt)[6]. The presence of the cyanoethyl group ensures the dye maintains excellent lightfastness by modulating the electron density of the chromophore system, while the iodoethyl group can be subsequently reacted with a polymer matrix to create reactive dyes that permanently bond to fabrics.

Analytical Validation Protocols

To guarantee structural integrity before downstream applications, the following analytical suite must be employed:

• 1 H-NMR (CDCl 3​ , 400 MHz):

  • Causality: The shift of the methylene protons adjacent to the iodine atom is diagnostic. Upon conversion from the mesylate to the iodo derivative, the triplet corresponding to the -CH 2​ -X protons will shift upfield (typically from ~4.3 ppm for mesylate to ~3.2 ppm for iodide) due to the lower electronegativity of iodine compared to oxygen.

• LC-MS (ESI+):

  • Causality: Look for the molecular ion peak [M+H] + at m/z 301.1. The absence of a chlorine or bromine isotopic pattern (M / M+2) confirms the presence of monoisotopic iodine[4].

Safety and Handling

Because N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline is an active alkylating agent, it poses specific toxicological risks similar to its precursor[3].

• Toxicity: Alkylating agents can covalently modify DNA, making them potential mutagens. Prolonged exposure may lead to systemic toxicity[3].

• Storage: The compound must be stored at -20°C in amber vials under an inert atmosphere (Argon/Nitrogen). Light and ambient moisture can trigger premature degradation or oxidation of the aniline core.

• Handling: All manipulations must be performed in a Class II fume hood using nitrile gloves (double-gloving recommended) and safety goggles.

References

• Chemical compound properties for C11H13IN2 Source: WebQC Chemical Database URL:[Link]

• 3-Amino-3-(3-ethyl-4-iodophenyl)propanenitrile | C11H13IN2 (Isomeric mass data) Source: PubChem, National Institutes of Health (NIH) URL:[Link]

• 2-[1-(Iodomethyl)indol-3-yl]ethanamine | C11H13IN2 (TPSA and structural data) Source: PubChem, National Institutes of Health (NIH) URL:[Link]

• Source: Google Patents (DE2816350A1)

Sources

• 1. webqc.org [webqc.org]
• 2. Page loading... [guidechem.com]
• 3. Page loading... [guidechem.com]
• 4. 3-Amino-3-(3-ethyl-4-iodophenyl)propanenitrile | C11H13IN2 | CID 129998350 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-[1-(Iodomethyl)indol-3-yl]ethanamine | C11H13IN2 | CID 156409186 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. DE2816350A1 - PROCESS FOR THE PREPARATION OF A 1,2,4-TRIAZOLYL-3-AZO DYE - Google Patents [patents.google.com]

Literature review on N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline applications

An In-depth Technical Guide to the Synthesis and Applications of N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline in Advanced Dye Chemistry

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline is a specialized aromatic amine functionalized with both a cyanoethyl and a reactive iodoethyl group. This combination makes it a highly valuable, albeit niche, intermediate in the synthesis of advanced functional dyes, particularly disperse and potentially reactive azo dyes. This technical guide provides a comprehensive overview of the logical synthesis pathway, core applications as a coupling component in azo dye formation, and the prospective reactivity imparted by its unique N-alkyl substituents. By synthesizing information from established industrial processes for related compounds, this document offers field-proven insights into the causality behind experimental choices and outlines self-validating protocols for its use in research and development.

Introduction: The Strategic Value of Functionalized Anilines in Dye Synthesis

The modern dye industry, born from the discovery of aniline-based mauveine in the 19th century, has evolved to rely on a sophisticated palette of synthetic intermediates. Aniline and its derivatives remain the cornerstone of this field, particularly for azo dyes, which constitute the largest class of commercial colorants.[1] The strategic introduction of functional groups onto the aniline nitrogen atom is a key method for fine-tuning the properties of the final dye.

N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline represents a convergence of two powerful functionalities:

• The N-(2-Cyanoethyl) Group: This group is a well-established modulator of a dye's physicochemical properties. The nitrile functionality (-C≡N) is strongly electron-withdrawing, which can influence the electronic structure of the chromophore, often leading to desirable bathochromic (deepening of color) or hypsochromic (lightening of color) shifts.[2] Furthermore, the propionitrile side chain can enhance the dye's affinity for synthetic fibers like polyester and improve sublimation fastness, a critical parameter for disperse dyes.[2]

• The N-(2-Iodoethyl) Group: The carbon-iodine bond is relatively weak, making the iodide ion an excellent leaving group in nucleophilic substitution reactions. This transforms the molecule into a potent alkylating agent, opening pathways for post-synthesis modification or for creating covalent linkages with substrates, a characteristic feature of reactive dyes.

This guide will elucidate the synthetic route to this intermediate and explore its primary application as a coupling component in the creation of vibrant and functional azo dyes.

A Multi-Step Synthetic Pathway

The synthesis of N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline is not a single reaction but a logical, multi-step sequence starting from aniline. The pathway involves cyanoethylation, hydroxyethylation, and a final halogenation step.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]

The Strategic Role of N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline in Advanced Azo Dye Synthesis for Targeted Therapeutics

Executive Overview

While azo dyes are historically rooted in the textile and materials industries, their modern applications have expanded deeply into the pharmaceutical sector. Azo bonds (-N=N-) are uniquely susceptible to cleavage by azoreductase enzymes present in the human gut microbiome, making them exceptional linkers for colon-targeted prodrugs.

To synthesize these advanced therapeutic linkers, drug development professionals require coupling components that offer both stability and post-synthetic reactivity. N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline serves as a highly specialized, bi-functional tertiary amine in this context. By acting as the electron-rich coupling component in electrophilic aromatic substitution (EAS), it allows for the precise construction of an azo core while providing an exceptionally reactive iodoethyl "handle" for the downstream SN2 conjugation of drug payloads.

Structural Rationale & Mechanistic Causality

The architectural design of N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline is not arbitrary; every functional group serves a distinct mechanistic purpose in both the synthesis and the final application of the dye.

• The Aniline Core (EAS Director): The tertiary nitrogen strongly donates electron density into the aromatic ring via resonance. This activates the ring and strictly directs the incoming diazonium electrophile to the para position, ensuring high regioselectivity and yield during azo coupling .

• The Cyanoethyl Handle (-CH₂CH₂CN): The cyano group is strongly electron-withdrawing. This modulates the pKa of the tertiary amine, preventing it from becoming fully protonated (and thus deactivated) in the highly acidic media required for diazotization. Furthermore, post-synthesis, the cyano group can be hydrolyzed into a carboxylic acid to dramatically increase the aqueous solubility of the resulting prodrug.

• The Iodoethyl Handle (-CH₂CH₂I): This is the critical bioconjugation trigger. Iodine is highly polarizable and forms a weak, easily broken carbon-halogen bond. It acts as a superior leaving group, allowing the azo dye to be conjugated to delicate biological nucleophiles (e.g., thiol-containing peptides or amine-bearing small molecules) under very mild thermal and basic conditions, preserving the integrity of the drug payload.

Mechanistic workflow of diazotization and electrophilic aromatic substitution.

Comparative Reactivity Profile

To understand the necessity of the iodoethyl variant over more common industrial precursors (like chloroethyl analogs), we must examine the thermodynamic and kinetic data governing SN2 nucleophilic substitution. The weaker bond dissociation energy of the C-I bond directly translates to a reaction rate that is orders of magnitude faster, which is a strict requirement for high-yield pharmaceutical bioconjugation.

Table 1: Comparative Physicochemical Metrics of N-Alkyl Substituted Anilines

Coupling Component Variant	Leaving Group (X)	C-X Bond Energy (kJ/mol)	Relative SN2 Rate	Primary Application
N,N-Bis(2-cyanoethyl)aniline	None	N/A	N/A	Standard Disperse Dyes
N-(2-Cyanoethyl)-N-(2-chloroethyl)aniline	Chloride	~338	1	Precursors for Basic Dyes
N-(2-Cyanoethyl)-N-(2-bromoethyl)aniline	Bromide	~276	~50	Intermediate Linkers
N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline	Iodide	~238	>100	Bioconjugation & Prodrugs

Self-Validating Experimental Workflows

As a Senior Application Scientist, I emphasize that protocols must not be blind recipes; they must be self-validating systems. The following workflows incorporate in-line chemical logic checks to ensure the integrity of the synthesis.

Protocol 1: Synthesis of the Iodoethyl-Functionalized Azo Linker

Phase 1: Diazotization

• Reaction Setup: Dissolve 10 mmol of the primary aromatic amine (e.g., p-aminobenzoic acid) in 25 mL of 3M HCl.

• Thermal Control: Cool the solution to 0–5 °C in an ice-salt bath. Causality: Diazonium salts are highly unstable; elevated temperatures cause rapid decomposition into phenols and nitrogen gas .

• Reagent Addition: Slowly add 10 mL of 1M NaNO₂ dropwise, maintaining the temperature below 5 °C.

• System Validation: After 15 minutes of stirring, spot the reaction mixture on starch-iodide paper. An immediate blue-black color confirms the presence of excess nitrous acid.

• Quenching: Add sulfamic acid in 10 mg increments until the starch-iodide test is negative. Causality: Unreacted nitrous acid will interfere with the subsequent coupling step by oxidizing the N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline.

Phase 2: Electrophilic Aromatic Substitution (Azo Coupling)

• Coupling Component Preparation: Dissolve 10 mmol of N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline in 15 mL of glacial acetic acid. Cool to 0–5 °C.

• Coupling Reaction: Add the cold diazonium solution dropwise to the coupling component solution under vigorous stirring.

• pH Modulation: Slowly add saturated sodium acetate to buffer the solution to pH 4-5. Causality: This pH is critical. If it is too acidic, the tertiary amine of the coupling component protonates, deactivating the ring toward electrophilic attack. If it is too basic, the diazonium ion converts to an unreactive diazoate .

• System Validation: Monitor the reaction via TLC (Silica gel, 70:30 Hexane:Ethyl Acetate). The successful formation of the azo dye is validated by the appearance of a highly colored, lower-Rf spot and the complete disappearance of the starting materials.

• Isolation: Filter the precipitated dye, wash with cold water, and dry under vacuum.

Protocol 2: SN2 Bioconjugation of the Drug Payload

Once the azo linker is synthesized, the iodoethyl group is utilized to attach the therapeutic payload.

• Reaction Setup: Dissolve 1 mmol of the synthesized iodoethyl azo dye in 5 mL of anhydrous DMF.

• Nucleophile Addition: Add 1.1 mmol of the nucleophilic drug payload (e.g., a thiol-containing targeting peptide).

• Base Addition: Add 2 mmol of N,N-Diisopropylethylamine (DIPEA). Causality: DIPEA acts as a sterically hindered, non-nucleophilic base. It neutralizes the generated hydroiodic acid (HI) driving the reaction forward, without competing with the payload for the electrophilic carbon.

• Thermal Activation: Stir the mixture at 40 °C for 4 hours.

• System Validation: Analyze the mixture via LC-MS. The reaction is validated by the complete consumption of the azo dye mass peak and the emergence of the product mass peak (M - 127 Da [Iodine] + Payload Mass).

Post-synthetic SN2 bioconjugation pathway utilizing the iodoethyl leaving group.

Conclusion

N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline bridges the gap between traditional dye chemistry and modern pharmacology. By understanding the distinct chemical causality behind its functional groups—specifically the balance between the electron-withdrawing cyanoethyl stabilizer and the highly reactive iodoethyl leaving group—researchers can reliably synthesize complex, azoreductase-cleavable prodrugs. Employing self-validating protocols ensures that these syntheses remain robust, scalable, and suitable for rigorous drug development pipelines.

References

• Classifications, properties, recent synthesis and applications of azo dyes. Heliyon (PMC).[Link]

• Experiment 5 Dyes & Dyeing Part 2: Preparation of Para Red and related Azo Dyes. California State University, Northridge.[Link]

Thermodynamic Stability and Degradation Kinetics of N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline

Executive Summary

N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline is a bifunctional synthetic intermediate characterized by a delicate thermodynamic balance. Its stability is dictated by the competing electronic effects of a conjugated aniline core, an electron-withdrawing cyanoethyl group, and a highly labile carbon-iodine (C-I) bond. This technical guide provides an in-depth mechanistic analysis of its thermodynamic stability, detailing degradation pathways and offering a self-validating experimental protocol for kinetic profiling.

Structural Energetics and Thermodynamic Profiling

The thermodynamic instability of N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline is primarily localized at the 2-iodoethyl moiety. The C-I bond possesses a remarkably low bond dissociation energy (BDE) of approximately 1[1]. This low BDE makes the molecule highly susceptible to homolytic cleavage under thermal stress or ultraviolet (UV) irradiation.

Furthermore, the nitrogen atom's lone pair is partially delocalized into the aromatic aniline ring. In typical nitrogen mustards, this 2 required for intramolecular cyclization[2]. However, the exceptional leaving group ability of the iodide ion compensates for the reduced nucleophilicity of the nitrogen, making the formation of a reactive aziridinium ion thermodynamically accessible, albeit 3[3]. The presence of the 2-cyanoethyl group exerts a strong inductive electron-withdrawing effect (-I effect), which slightly stabilizes the amine against oxidation but introduces a vulnerability to base-catalyzed elimination.

Mechanistic Degradation Pathways

Understanding the causality behind the molecule's degradation is critical for formulation, synthesis planning, and storage. The compound exhibits three primary degradation vectors:

• Pathway A: Aziridinium Ion Formation (S_N i Mechanism) Driven by the proximity of the nitrogen lone pair to the iodoethyl group, the molecule undergoes intramolecular nucleophilic substitution to form an aziridinium intermediate. While the ground state of aromatic mustards features a highly delocalized lone pair that makes 2[2], the weak C-I bond facilitates this reaction[3]. Once formed, the aziridinium ion is rapidly trapped by nucleophiles (e.g., water) to form N-(2-cyanoethyl)-N-(2-hydroxyethyl)aniline.

• Pathway B: Retro-Michael Addition Under basic conditions (pH > 8), the cyanoethyl group becomes thermodynamically unstable. The abstraction of the acidic α-proton adjacent to the cyano group triggers a retro-Michael elimination, expelling acrylonitrile and yielding N-(2-iodoethyl)aniline.

• Pathway C: Photolytic Homolytic Cleavage Exposure to UV light (< 300 nm) provides sufficient energy to overcome the ~215 kJ/mol C-I bond barrier, resulting in prompt 4[4].

Fig 1: Primary thermodynamic degradation pathways of N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline.

Quantitative Thermodynamic Data

The following table summarizes the thermodynamic parameters governing the stability of N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline across different conditions.

Degradation Pathway	Trigger Condition	Key Thermodynamic Parameter	Estimated Activation Energy (Ea)	Kinetic Order
Aziridinium Formation	Heat, Polar Solvents	Endothermic Cyclization	~85 - 95 kJ/mol	Pseudo-First Order
Retro-Michael Addition	pH > 8.0	Base-catalyzed Deprotonation	~70 - 80 kJ/mol	Second Order (Base dependent)
Photolytic Cleavage	UV Light (< 300 nm)	C-I Bond Dissociation Energy	~205 - 215 kJ/mol	Zero Order (Photon dependent)

Self-Validating Experimental Protocol for Kinetic Profiling

To accurately determine the shelf-life and degradation kinetics of this compound, a self-validating system must be employed. This protocol uses an internal standard and a mass-balance approach to ensure that no degradation products (such as volatile acrylonitrile) escape quantification.

Phase 1: Sample Preparation & Matrix Setup

• Standardization: Prepare a 1.0 mM stock solution of N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline in anhydrous, degassed acetonitrile. Causality: Degassing prevents premature autoxidation, and anhydrous conditions prevent baseline hydrolysis.

• Internal Standard (IS) Addition: Spike the solution with 0.5 mM of N,N-diethylaniline. Causality: N,N-diethylaniline shares the aromatic core and basicity but lacks the reactive iodo- and cyano- groups, making it a perfect stable reference to correct for instrument drift and solvent evaporation.

Phase 2: Accelerated Stress Testing

• Thermal/Hydrolytic Stress: Aliquot the stock into three buffered aqueous/acetonitrile (50:50 v/v) solutions at pH 4.0, 7.0, and 9.0. Incubate in sealed amber vials at 40°C, 50°C, and 60°C.

• Photolytic Stress: Place a neutral (pH 7.0) aliquot in a quartz vial under a xenon arc lamp (simulating D65 illumination) at 25°C. Causality: Quartz is required because standard borosilicate glass blocks the critical <300 nm UV wavelengths that trigger C-I homolytic cleavage[4].

Phase 3: Reaction Quenching & Mass Balance Analysis

• Quenching: At predetermined time points (0, 1, 2, 4, 8, 24 hours), extract 100 µL aliquots and immediately quench in 900 µL of cold (-20°C) methanol containing 0.1% formic acid. Causality: The low temperature halts thermal degradation, and the acidic pH neutralizes basic catalysts (preventing further retro-Michael addition) while stabilizing the aziridinium ion for MS detection.

• LC-MS/MS Acquisition: Analyze via reversed-phase LC-MS/MS. Track the parent mass (m/z 301.1), the hydrolysis product (m/z 191.1), and the retro-Michael product (m/z 248.0).

• Self-Validation (Mass Balance Check): Calculate the molar sum of the parent compound and all identified degradants relative to the IS. A mass balance of 98-102% validates the protocol, proving no secondary, undetected pathways (e.g., polymerization or volatilization) are skewing the kinetic data.

Fig 2: Self-validating experimental workflow for kinetic profiling and mass balance analysis.

References

• The Mechanism of Guanine Alkylation by Nitrogen Mustards: A Computational Study. NIH. 2

• Tuning the activity of nitrogen mustards with heterocyclic substituents at nitrogen: A DFT study. ResearchGate. 3

• Dynamics of Reaction CH3CHI + O2 Investigated via Infrared Emission of Products CO, CO2, and OH. ACS Publications. 1

• Photodissociation Reaction of 1,2-Diiodoethane in Solution: A Theoretical and X-ray Diffraction Study. KAIST.4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. The mechanism of guanine alkylation by nitrogen mustards: a computational study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. time.kaist.ac.kr [time.kaist.ac.kr]

Protocols & Analytical Methods

Application Note &amp; Protocol: A Guided Synthesis of N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline from Aniline

Abstract

This document provides a comprehensive, three-step protocol for the synthesis of N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline, a potentially valuable intermediate in organic synthesis. The synthesis commences with the mono-cyanoethylation of aniline to yield N-(2-cyanoethyl)aniline. This intermediate is subsequently hydroxyethylated to form N-(2-cyanoethyl)-N-(2-hydroxyethyl)aniline. The final product is obtained via a two-stage conversion of the hydroxyl group to an iodide, employing a tosylation followed by a Finkelstein reaction. This guide emphasizes mechanistic understanding, operational safety, and provides detailed, step-by-step instructions for each stage of the synthesis.

Introduction and Synthetic Strategy

N-substituted anilines are a cornerstone of medicinal chemistry and materials science. The target molecule, N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline, incorporates three distinct functional handles: a cyano group, a tertiary aniline nitrogen, and a primary alkyl iodide. This unique combination makes it an attractive building block for further elaboration, for instance, in the development of novel pharmaceutical agents or molecular probes. The alkyl iodide is a superb electrophile for nucleophilic substitution, while the nitrile can be hydrolyzed to a carboxylic acid or reduced to an amine.

The synthetic route outlined herein is a logical and efficient pathway designed to build the molecule sequentially, controlling selectivity at each stage. The overall strategy is depicted below.

Caption: Overall synthetic scheme from aniline to the target compound.

Safety First: Hazard Analysis and Mitigation

This synthesis involves several highly toxic and hazardous materials. A thorough risk assessment must be conducted before any practical work begins.

• Aniline: Highly toxic by inhalation, ingestion, and skin absorption.[1] It is a suspected human carcinogen and mutagen.[2][3] Aniline exposure can lead to methemoglobinemia, impairing oxygen transport in the blood.[4]

• Acrylonitrile: A highly flammable liquid and a known human carcinogen.[5][6] It is toxic if swallowed, inhaled, or in contact with skin.[7]

• Ethylene Oxide: Extremely flammable gas, a known carcinogen, and highly reactive.

• Sodium Iodide in Acetone: While less hazardous, appropriate care should be taken to avoid dust inhalation and skin contact.

Mandatory Precautions:

• All manipulations must be performed within a certified chemical fume hood.[1]

• Personal Protective Equipment (PPE) is mandatory: chemical splash goggles, a flame-retardant lab coat, and appropriate chemical-resistant gloves (double-gloving with nitrile is a minimum precaution, but consult manufacturer data for breakthrough times for aniline and acrylonitrile).[8]

• An emergency eyewash and safety shower must be immediately accessible.[7]

• Have appropriate spill kits ready for aniline and acrylonitrile.

Detailed Experimental Protocols

Part 1: Synthesis of N-(2-Cyanoethyl)aniline

This procedure is adapted from a well-established method, prioritizing the formation of the mono-substituted product.[9] The key is to use aniline as the limiting reagent. The cyanoethylation of aniline is a Michael addition reaction. Using a catalyst like cupric acetate helps to achieve good yields of the desired mono-cyanoethylated product.[9]

Materials & Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
Aniline	93.13	18.6 g (18.2 mL)	0.20
Acrylonitrile	53.06	13.3 g (16.5 mL)	0.25
Cupric Acetate	181.63	0.5 g	0.00275
Acetic Acid (Glacial)	60.05	5.0 mL	-
Toluene	-	50 mL	-
Sodium Hydroxide (10% aq.)	-	50 mL	-

| Chloroform | - | 200 mL | - |

Procedure:

• To a 250 mL three-neck round-bottom flask equipped with a reflux condenser, a magnetic stirrer, and a dropping funnel, add aniline (0.20 mol), cupric acetate (0.00275 mol), acetic acid (5.0 mL), and toluene (50 mL).

• Heat the mixture to a gentle reflux with stirring.

• From the dropping funnel, add acrylonitrile (0.25 mol) dropwise over a period of 30 minutes. Causality Note: The slow addition of acrylonitrile helps to maintain a low concentration of this reagent, which statistically favors the reaction with the primary amine (aniline) over the secondary amine product (N-(2-cyanoethyl)aniline), thus minimizing the formation of the N,N-bis(2-cyanoethyl)aniline byproduct.[10]

• After the addition is complete, continue to reflux the mixture for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel.

• Add 50 mL of 10% aqueous sodium hydroxide solution and extract the aqueous layer with four 50 mL portions of chloroform.[9]

• Combine the organic extracts, wash with two 25 mL portions of water, and dry over anhydrous sodium sulfate.

• Filter off the drying agent and remove the solvent by rotary evaporation.

• The crude product can be purified by vacuum distillation to yield N-(2-cyanoethyl)aniline as a pale yellow oil which may solidify on standing (m.p. 48–51 °C).[9] The expected yield is approximately 70-78%.

Part 2: Synthesis of N-(2-Cyanoethyl)-N-(2-hydroxyethyl)aniline

This step introduces the second ethyl chain via hydroxyethylation of the secondary amine intermediate. Using ethylene oxide is an efficient method.[11]

Materials & Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
N-(2-Cyanoethyl)aniline	146.19	14.6 g	0.10
Ethylene Oxide	44.05	~5.3 g	~0.12
Acetic Acid (Glacial)	60.05	1.0 mL	-

| Ethanol | - | 100 mL | - |

Procedure:

• Set up a 250 mL flask with a dry ice/acetone condenser and a gas inlet tube.

• Dissolve N-(2-cyanoethyl)aniline (0.10 mol) and a catalytic amount of acetic acid (1.0 mL) in 100 mL of ethanol.

• Cool the solution in an ice bath.

• Slowly bubble ethylene oxide gas (~0.12 mol) through the solution. The mass of ethylene oxide added can be monitored by weighing the gas cylinder before and after. Causality Note: The reaction is exothermic and ethylene oxide is a gas at room temperature. Performing the reaction at low temperature is crucial for safety and to ensure the ethylene oxide dissolves and reacts rather than escaping.

• After the addition, allow the mixture to slowly warm to room temperature and stir overnight.

• Monitor the reaction completion by TLC.

• Remove the solvent under reduced pressure. The resulting crude N-(2-cyanoethyl)-N-(2-hydroxyethyl)aniline is often used in the next step without further purification. If necessary, it can be purified by column chromatography on silica gel.

Part 3: Synthesis of N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline

This final conversion is a two-stage process. The hydroxyl group is first converted into a good leaving group (tosylate), which is then displaced by iodide in a classic SN2 reaction.[12]

Stage A: Tosylation

Materials & Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
Crude N-(2-Cyanoethyl)-N-(2-hydroxyethyl)aniline	190.24	~19.0 g	~0.10
p-Toluenesulfonyl chloride (TsCl)	190.65	21.0 g	0.11

| Pyridine (anhydrous) | 79.10 | 100 mL | - |

Procedure:

• In a 500 mL flask, dissolve the crude N-(2-cyanoethyl)-N-(2-hydroxyethyl)aniline (~0.10 mol) in anhydrous pyridine (100 mL) and cool the solution to 0 °C in an ice bath.

• Slowly add p-toluenesulfonyl chloride (0.11 mol) portion-wise, ensuring the temperature remains below 5 °C. Causality Note: Pyridine acts as both the solvent and the base to neutralize the HCl generated during the reaction, driving the esterification forward.

• Stir the reaction at 0 °C for 4-6 hours.

• Pour the reaction mixture into 500 mL of ice-cold water with vigorous stirring.

• Extract the aqueous mixture with dichloromethane (3 x 100 mL).

• Combine the organic layers and wash sequentially with cold 1 M HCl (to remove pyridine), saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude tosylate, which can be used directly in the next step.

Stage B: Finkelstein Reaction

Materials & Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
Crude Tosylate Intermediate	344.43	~34.4 g	~0.10
Sodium Iodide (NaI)	149.89	22.5 g	0.15

| Acetone (anhydrous) | - | 250 mL | - |

Procedure:

• In a 500 mL round-bottom flask equipped with a reflux condenser, dissolve the crude tosylate intermediate (~0.10 mol) in 250 mL of anhydrous acetone.

• Add sodium iodide (0.15 mol) to the solution.

• Heat the mixture to reflux and maintain for 12-24 hours. Causality Note: The Finkelstein reaction is an equilibrium process.[13] It is driven to completion in acetone because the sodium tosylate byproduct is insoluble in acetone and precipitates out of the solution, shifting the equilibrium towards the product according to Le Châtelier's principle.[12][14]

• After cooling to room temperature, filter the mixture to remove the precipitated sodium tosylate.

• Evaporate the acetone from the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate (200 mL) and wash with water (2 x 50 mL) and 5% sodium thiosulfate solution (to remove any residual iodine).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate via rotary evaporation.

• Purify the final product, N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline, by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient).

Workflow Visualization

Caption: Step-by-step experimental workflow for the synthesis.

References

• Wikipedia. Finkelstein reaction. [Online]. Available: [Link]

• SATHEE JEE. Finkelstein Reaction. [Online]. Available: [Link]

• The Finkelstein Reaction Mechanism - YouTube. (2025). [Online]. Available: [Link]

• Online Organic Chemistry Tutor. Finkelstein Reaction. (2025). [Online]. Available: [Link]

• Organic Syntheses. n-2-cyanoethylaniline. [Online]. Available: [Link]

• J&K Scientific LLC. Finkelstein Reaction. (2026). [Online]. Available: [Link]

• University Safety Document. Aniline SOP. [Online]. Available: [Link]

• Environmental Health & Safety. Aniline Safety Sheet. [Online]. Available: [Link]

• ResearchGate. Synthesis of methyl-N,N-bis(2-cyanoethyl)aniline catalyzed by AlCl3. (2025). [Online]. Available: [Link]

• Google Patents. CN102241606B - Clean production method of N-cyanoethylaniline. [Online].

• Occupational Safety and Health Administration. 29 CFR § 1910.1045 - Acrylonitrile. [Online]. Available: [Link]

• YouTube. Synthesis of anilines. (2020). [Online]. Available: [Link]

• New Jersey Department of Health. Acrylonitrile Hazard Summary. [Online]. Available: [Link]

• Royal Society of Chemistry. A practical route to 2-iodoanilines via transition-metal-free and base-free decarboxylative iodination of anthranilic acids. [Online]. Available: [Link]

• PubMed Central. Deaminative Cyanation of Anilines by Oxylanion Radical Transfer. [Online]. Available: [Link]

• Chemistry Steps. Reactions of Aniline. (2024). [Online]. Available: [Link]

• Clausius Scientific Press. Synthesis of aniline analogs containing different secondary amines. [Online]. Available: [Link]

• LookChem. Purification of Aniline. [Online]. Available: [Link]

• Der Pharma Chemica. Synthesis of N-substituted anilines via Smiles rearrangement. [Online]. Available: [Link]

• Journal of Chemical and Pharmaceutical Research. Simple and convenient method of synthesis of N-ethyl-2,6-diethyl aniline and derivatives. [Online]. Available: [Link]

• U.S. Environmental Protection Agency. Aniline. [Online]. Available: [Link]

• Google Patents. CN108117492A - A kind of method for preparing N- ethyl-N hydroxyethyl aniline. [Online].

• Biotage. What is the best way to purify a crude reaction mixture that auto-crystallizes?. (2023). [Online]. Available: [Link]

• Google Patents. JPH08295654A - Method for purifying aniline. [Online].

• U.S. Environmental Protection Agency. Provisional Peer Reviewed Toxicity Values for Aniline. (2007). [Online]. Available: [Link]

• ResearchGate. Purification of aniline and nitrosubstituted aniline contaminants from aqueous solution using beta zeolite. [Online]. Available: [Link]

• PubMed. New insights into aniline toxicity: Aniline exposure triggers envelope stress and extracellular polymeric substance formation in Rubrivivax benzoatilyticus JA2. (2020). [Online]. Available: [Link]

• Australian Industrial Chemicals Introduction Scheme. Aniline and its salts - Evaluation statement. (2023). [Online]. Available: [Link]

• Centers for Disease Control and Prevention. Aniline | Medical Management Guidelines. [Online]. Available: [Link]

• YouTube. Convert aniline to iodobenzene. (2022). [Online]. Available: [Link]

Sources

• 1. ipo.rutgers.edu [ipo.rutgers.edu]
• 2. epa.gov [epa.gov]
• 3. hhpprtv.ornl.gov [hhpprtv.ornl.gov]
• 4. Aniline | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 5. fishersci.com [fishersci.com]
• 6. 29 CFR § 1910.1045 - Acrylonitrile. | Electronic Code of Federal Regulations (e-CFR) | US Law | LII / Legal Information Institute [law.cornell.edu]
• 7. nj.gov [nj.gov]
• 8. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. CN108117492A - A kind of method for preparing N- ethyl-N hydroxyethyl aniline - Google Patents [patents.google.com]
• 12. youtube.com [youtube.com]
• 13. Finkelstein reaction - Wikipedia [en.wikipedia.org]
• 14. jk-sci.com [jk-sci.com]

Application Note: Advanced Synthesis and Late-Stage Functionalization of Disperse Dyes using N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Field Application: Textile Dye Manufacturing, Theranostic Probe Synthesis, and Lipophilic Biomarkers

Executive Summary

In the synthesis of disperse dyes and lipophilic molecular probes, the structural tuning of the aniline coupling component dictates the final molecule's affinity for hydrophobic matrices (e.g., polyester fibers or lipid bilayers). While traditional industrial syntheses rely heavily on N-(2-cyanoethyl)-N-(2-hydroxyethyl)aniline[1], the hydroxyl group presents significant limitations for post-synthetic modification due to its poor leaving-group kinetics.

This application note details the utilization of N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline , a highly specialized bifunctional building block. By pre-installing an iodine atom, researchers can execute mild, late-stage SN​2 functionalization on the fully formed azo dye. This approach bridges the gap between bulk textile dye manufacturing and the precision required in drug development for synthesizing custom theranostic agents.

Mechanistic Rationale: The Iodoethyl Advantage

The architecture of N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline is engineered for dual-phase reactivity:

• The Cyanoethyl Arm: Acts as an electron-withdrawing group. This induces a hypsochromic (blue) shift in the dye's absorption maximum ( λmax​ ) and significantly enhances sublimation fastness by increasing the molecule's dipole moment, which strengthens intermolecular interactions within the polymer matrix [2].

• The Iodoethyl Arm: Iodine's large atomic radius and high polarizability make it an exceptional leaving group. Unlike the hydroxyl or chloro analogs, which require harsh activation (e.g., tosylation) or high temperatures that can degrade the sensitive azo ( N=N ) linkage, the iodoethyl group undergoes nucleophilic substitution at mild temperatures (30–50°C).

This causality is critical: protecting the azo chromophore from thermal and oxidative degradation while allowing the attachment of bulky fluorophores, targeting peptides, or specialized lipophilic tails.

Quantitative Data: Leaving Group Efficiency

The following table summarizes the kinetic and operational advantages of utilizing the iodo-derivative over traditional analogs during late-stage functionalization (e.g., amination with a secondary amine).

Coupling Component Analog	Leaving Group	Relative SN​2 Reactivity	Required Reaction Temp	Average Yield (Post-Mod)	Primary Limitation
N-(2-Cyanoethyl)-N-(2-hydroxyethyl)aniline	−OH	1x (Baseline)	> 120°C (Requires Activation)	< 20%	Azo bond degradation at high heat.
N-(2-Cyanoethyl)-N-(2-chloroethyl)aniline	−Cl	~200x	80–100°C	45–55%	Sluggish kinetics; requires heavy metal catalysts.
N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline	−I	~20,000x	30–50°C	85–95%	Light-sensitive intermediate.

Synthetic Workflow Visualization

Synthetic workflow for disperse dyes via late-stage iodoethyl functionalization.

Experimental Protocols

The following protocols outline a self-validating system for synthesizing a functionalized disperse dye.

Protocol A: Synthesis of the Reactive Azo-Iodo Intermediate

Objective: Form the base azo chromophore without triggering premature displacement of the iodine atom.

Step 1: Diazotization of the Primary Amine

• Suspend 10 mmol of the diazo component (e.g., 2-chloro-4-nitroaniline) in 25 mL of 10% aqueous hydrochloric acid ( HCl ).

• Cool the suspension to 0–5°C using an ice-salt bath. Causality: Temperatures above 5°C will cause the diazonium salt to decompose into a phenol, ruining the coupling efficiency [3].

• Dropwise, add 10.5 mmol of sodium nitrite ( NaNO2​ ) dissolved in 10 mL of distilled water, maintaining the temperature strictly below 5°C.

• Self-Validation Check: After 30 minutes of stirring, test the solution with starch-iodide paper. An immediate blue-black color confirms the presence of excess nitrous acid, indicating complete diazotization.

• Add 10% aqueous sulfamic acid dropwise until the starch-iodide test is negative. Causality: Neutralizing excess nitrous acid is mandatory. Free nitrous acid will cause unwanted nitrosation of the aniline coupling component in the next step, generating toxic byproducts and crashing the yield.

Step 2: Azo Coupling

• Dissolve 10 mmol of N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline in 15 mL of glacial acetic acid.

• Slowly add the cold diazonium salt solution to the coupling component under vigorous stirring.

• Adjust the pH to 2.0–2.5 using sodium acetate. Causality: Azo coupling with anilines requires a weakly acidic environment to ensure the amine remains sufficiently nucleophilic while preventing diazo decomposition.

• Stir for 2 hours at 0–5°C. The solution will shift from pale yellow to a deep, opaque red/orange.

• Filter the precipitated iodo-dye intermediate, wash with cold distilled water until the filtrate is pH neutral, and dry under a vacuum in the dark (to prevent photo-degradation of the iodoalkyl group).

Protocol B: Late-Stage Functionalization ( SN​2 Displacement)

Objective: Displace the iodo group with a custom nucleophile (e.g., a bulky secondary amine) to finalize the dye's properties.

• Dissolve 5 mmol of the reactive iodo-dye intermediate in 20 mL of anhydrous N,N-Dimethylformamide (DMF).

• Add 6 mmol of the desired nucleophile (e.g., morpholine or a functionalized piperazine) and 10 mmol of anhydrous potassium carbonate ( K2​CO3​ ) as an acid scavenger.

• Heat the mixture gently to 40°C under an inert nitrogen atmosphere. Causality: The superior leaving ability of iodine allows this reaction to proceed at 40°C. Exceeding 60°C risks thermal cleavage of the azo bond.

• Self-Validation Check: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) eluent. The starting iodo-dye will appear as a high- Rf​ (less polar) spot. The reaction is complete when this spot disappears, replaced by a lower- Rf​ (more polar) spot corresponding to the substituted dye.

• Quench the reaction by pouring the mixture into 100 mL of ice water. Filter the resulting precipitate, wash with water, and recrystallize from ethanol to yield the customized disperse dye.

References

• Google Patents. "One-step process of preparing azo dyes by simultaneous diazotization (US3793305A)." United States Patent and Trademark Office.

Application Note: N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline in Advanced Polymer Functionalization

Target Audience: Researchers, Polymer Chemists, and Materials Scientists Focus: Atom Transfer Radical Polymerization (ATRP) and Non-Linear Optical (NLO) Material Synthesis

Chemical Rationale & Structural Dynamics

N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline is a highly versatile, heterobifunctional building block designed for advanced macromolecular engineering[1]. Its utility in polymer science stems from the orthogonal reactivity of its functional groups, which allows it to act simultaneously as an initiator, a grafting agent, and a functional handle.

• The 2-Iodoethyl Group (The Reactive Anchor): The carbon-iodine (C-I) bond possesses a low bond dissociation energy compared to its chloro- or bromo- analogs. This makes it an exceptional alkylating agent for nucleophilic substitution ( SN​2 ) and an ideal dormant species for controlled radical polymerizations[2].

• The 2-Cyanoethyl Group (The Functional Handle): The cyano group is stable under radical polymerization conditions but can be post-synthetically modified (e.g., reduced to a primary amine or hydrolyzed to a carboxylic acid) to yield telechelic polymers. Furthermore, its strong electron-withdrawing nature enhances the dipole moment of the molecule, which is critical for electro-optic applications[3].

• The Aniline Core (The Conjugation Site): The aromatic ring is highly activated at the para-position, making it an excellent candidate for electrophilic aromatic substitution, specifically diazo coupling to form push-pull azobenzene chromophores.

Application I: Initiator for Atom Transfer Radical Polymerization (ATRP)

Mechanistic Causality

In ATRP, the goal is to maintain a low concentration of active radicals to minimize termination events, thereby achieving a "living" polymerization with a narrow polydispersity index (PDI)[2]. The iodoethyl moiety of N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline serves as the initiator. The weak C-I bond undergoes rapid and reversible homolytic cleavage catalyzed by a Cu(I) complex. Because the activation rate ( kact​ ) of the iodo-initiator is exceptionally high, all polymer chains initiate simultaneously, ensuring uniform chain growth and a highly controlled molecular weight distribution[2].

Diagram 1: ATRP mechanism showing the reversible activation of the iodoethyl initiator.

Protocol: Synthesis of Cyano-Terminated Poly(Methyl Methacrylate) (PMMA)

This protocol is a self-validating system: the appearance of a viscous solution and a shift in the GPC (Gel Permeation Chromatography) trace confirm successful initiation and propagation.

• Reagent Preparation: Pass Methyl Methacrylate (MMA) through a basic alumina column to remove radical inhibitors (e.g., hydroquinone).

• Reaction Assembly: In a Schlenk flask, combine 10.0 g (100 mmol) of purified MMA, 0.19 g (1.0 mmol) of N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline, 0.14 g (1.0 mmol) of CuBr, and 5 mL of anisole (internal standard and solvent).

• Ligand Addition: Add 0.17 g (1.0 mmol) of N,N,N',N'',N''-pentamethyldiethylenetriamine (PMDETA). The solution will turn light green, indicating the formation of the Cu(I)-ligand complex.

• Degassing (Critical Step): Perform three freeze-pump-thaw cycles. Causality: Oxygen acts as a radical scavenger and will irreversibly oxidize the Cu(I) catalyst to Cu(II), halting the polymerization.

• Polymerization: Backfill the flask with Argon and submerge it in an oil bath pre-heated to 90°C. Stir for 6 hours.

• Termination & Purification: Quench the reaction by exposing it to air and diluting it with tetrahydrofuran (THF). Pass the green solution through a column of neutral alumina to remove the copper catalyst. Causality: Residual copper can degrade the polymer over time and interfere with downstream optical applications.

• Precipitation: Precipitate the concentrated polymer solution dropwise into cold methanol. Filter and dry under vacuum at 40°C overnight.

Application II: Synthesis of Non-Linear Optical (NLO) Polymers

Mechanistic Causality

To create materials with high second-order non-linear optical properties (e.g., for electro-optic modulators), chromophores with a large first hyperpolarizability ( β ) must be incorporated into a polymer matrix. N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline is ideal for this. The iodoethyl group is grafted onto a nucleophilic polymer backbone via an SN​2 reaction. Subsequently, the aniline ring is subjected to diazo coupling. The cyanoethyl group acts as a strong electron-withdrawing group (EWG), which, when paired with the electron-donating amine and the azo linkage, creates a highly polarized "push-pull" π -conjugated system[3].

Diagram 2: Workflow for post-polymerization grafting and diazo coupling to synthesize NLO materials.

Protocol: Post-Polymerization Grafting and Diazo Coupling

• Backbone Grafting: Dissolve 1.0 g of Poly(4-vinylpyridine) (P4VP) in 20 mL of anhydrous N,N-Dimethylformamide (DMF). Add 1.5 equivalents of N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline.

• Alkylation: Heat the mixture to 80°C under Argon for 24 hours. Causality: DMF is a polar aprotic solvent that stabilizes the charged pyridinium transition state, accelerating the SN​2 kinetics.

• Isolation: Precipitate the grafted polymer into diethyl ether, filter, and dry.

• Diazo Coupling: Dissolve the grafted polymer in a mixture of DMF and glacial acetic acid. Cool the solution to 0–5°C in an ice bath.

• Electrophilic Substitution: Slowly add a freshly prepared, pre-cooled aqueous solution of 4-nitrobenzenediazonium tetrafluoroborate. Causality: Diazonium salts are highly unstable and will decompose into phenols and nitrogen gas at room temperature. Strict temperature control (0–5°C) is mandatory to ensure the coupling occurs exclusively at the para-position of the aniline ring.

• Final Purification: Stir for 4 hours, then precipitate the deep red NLO polymer into distilled water. Wash extensively with water and methanol to remove unreacted salts, then dry under vacuum.

Quantitative Data Summary

The following table summarizes the typical reaction parameters and resulting polymer properties when utilizing N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline in the described workflows.

Parameter / Property	ATRP of PMMA Workflow	NLO Polymer Grafting Workflow
Primary Reaction Type	Homolytic Cleavage / Radical Addition	SN​2 Alkylation / Electrophilic Substitution
Typical Conversion Rate	75 - 85% (at 6 hours, 90°C)	> 90% Grafting Efficiency (at 24 hours, 80°C)
Polydispersity Index (PDI)	1.10 - 1.25 (Highly Controlled)	N/A (Dependent on precursor P4VP backbone)
Glass Transition Temp ( Tg​ )	~ 105°C	140 - 160°C (Increased due to bulky chromophores)
Electro-Optic Coefficient ( r33​ )	N/A	15 - 25 pm/V (Post-poling at 100 V/μm)
Functional End-Group	α -Cyanoethyl-aniline, ω -Iodine	Push-Pull Azobenzene side-chains

References

• Nitrogenous cyclic compounds and pharmaceutical compositions containing the same Source: European Patent Office (EP 1254895 A1) URL:[1]

• Atom Transfer Radical Polymerization Source: Chemical Reviews, 2001, 101(9), 2921-2990 (Matyjaszewski, K., & Xia, J.) URL:[Link][2]

• Functionalized conjugated polymers for sensing and molecular imprinting applications Source: Progress in Polymer Science, 2019, 88, 1-129 (Yoon, et al.) URL:[Link][3]

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. openresearch.newcastle.edu.au [openresearch.newcastle.edu.au]

Technical Notes & Optimization

Technical Support Center: Temperature Optimization for N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline Crystallization

Welcome & Overview

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this resource to help researchers and drug development professionals troubleshoot and optimize the crystallization of N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline .

This halogenated tertiary aniline derivative presents unique thermodynamic challenges. Due to the heavy, polarizable iodine atom and the flexible cyanoethyl group, the molecule is highly prone to liquid-liquid phase separation (LLPS or "oiling out") and polymorphic instability if the thermal trajectory is not strictly controlled. This guide will provide you with the mechanistic understanding and self-validating protocols needed to achieve high-purity, scalable crystallization.

Core Concepts: The Causality of Temperature in Crystallization

To master this crystallization, we must look beyond simply cooling a solution. Temperature dictates the supersaturation —the thermodynamic driving force for both nucleation (the birth of new crystals) and growth (the addition of molecules to existing lattices).

When you cool a solution, you navigate its phase diagram. The critical gap between the equilibrium solubility curve and the spontaneous nucleation curve is known as the [2].

• Inside the MSZW: Crystal growth is kinetically favored over nucleation. This is your safe operating window.

• Outside the MSZW (Labile Zone): Primary nucleation dominates, leading to a crash out of fine, impure powders.

By controlling the temperature precisely, we manipulate the system to stay within the MSZW, ensuring the N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline molecules assemble into a highly ordered, pure crystalline lattice rather than crashing out as an oil or amorphous solid [1].

Caption: Thermodynamic zones during cooling crystallization and the Metastable Zone Width (MSZW).

FAQs: Temperature Optimization

Q: Why does my N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline form a thick syrup/oil instead of crystals when I cool the reactor? A: You are experiencing Liquid-Liquid Phase Separation (LLPS), commonly known as "oiling out." This occurs when your cooling trajectory intersects the liquid-liquid binodal curve before hitting the crystalline nucleation curve. Causality: At high supersaturation, the energetic barrier for the solute to separate into a solute-rich liquid phase is lower than the barrier to form an ordered crystal lattice. Solution: You must alter the thermodynamic pathway. Either dilute the initial concentration so the cooling curve bypasses the binodal region, or change the solvent system (e.g., adjust the ethanol/water ratio) to steepen the solubility curve. Introduce seed crystals just below the saturation temperature to force the system into the crystalline phase before LLPS can occur.

Q: What is the ideal cooling rate for this compound? A: A linear cooling rate (e.g., dropping 1 °C/min constantly) is a common mistake. As crystals grow, their surface area increases. Initially, there is very little surface area, so a fast cooling rate will generate supersaturation faster than the crystals can consume it, pushing the system into the labile zone. Solution: Implement a cubic cooling profile . Start with a very slow cooling rate (0.1 °C/min) immediately after seeding. As the crystal surface area expands, gradually increase the cooling rate (up to 0.4 - 0.5 °C/min) toward the end of the batch.

Q: How do I accurately measure the MSZW for my specific solvent system? A: The most robust method is the polythermal method utilizing in-situ Process Analytical Technology (PAT) such as [3].

• Heat the suspension until FBRM particle counts drop to zero (Saturation Temperature, Tsat​ ).

• Cool the clear solution at a constant rate (e.g., 0.5 °C/min) until FBRM detects a sharp spike in chord counts (Nucleation Temperature, Tnuc​ ).

• The MSZW is ΔTmax​=Tsat​−Tnuc​ .

Troubleshooting Guide

Caption: Decision tree for troubleshooting common N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline crystallization failures.

Issue 1: Crystals are too fine, leading to poor filtration and high impurity entrapment.

• Root Cause: Excessive primary nucleation. The system was cooled too rapidly, blowing past the MSZW into the labile zone.

• Resolution: Implement a seeding protocol. Cool the reactor to 2–3 °C below Tsat​ (ensuring you are safely inside the MSZW). Add 1–2 wt% of milled seed crystals. Hold the temperature isothermally for 60 minutes to allow the seeds to relieve the initial supersaturation before resuming a slow cooling profile.

Issue 2: The yield is lower than expected (>10% loss in mother liquor).

• Root Cause: Thermodynamic equilibrium has not been reached, or the final isolation temperature is too high. The iodoethyl group increases solubility in certain organic solvents compared to the des-iodo precursor [1].

• Resolution: Lower the final isolation temperature (e.g., from 10 °C to 0 °C). Additionally, incorporate a 2-hour isothermal hold at the final temperature to allow complete desupersaturation before filtration.

Experimental Protocol: Seeded Cooling Crystallization

This self-validating protocol ensures that the crystallization of N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline is driven by growth rather than uncontrolled nucleation.

Step 1: Dissolution and Clarification

• Charge the reactor with crude N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline and the selected solvent (e.g., 80:20 Ethanol/Water).

• Heat the mixture to 5 °C above the known Tsat​ (e.g., 60 °C) under moderate agitation (250 rpm).

• Hold for 30 minutes to ensure complete dissolution. Verify via FBRM or visual inspection (the solution must be completely clear).

Step 2: Supersaturation Generation and Seeding

• Cool the reactor at 0.5 °C/min to the seeding temperature ( Tseed​ ), which should be exactly 3 °C below Tsat​ .

• Charge 1.5 wt% of N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline seed crystals (pre-slurried in a small volume of cold solvent).

• In-Process Control: Hold isothermally at Tseed​ for 60 minutes. Monitor via FBRM; the particle count should stabilize, indicating the seeds are growing without triggering secondary nucleation.

Step 3: Cubic Cooling Profile and Isolation

• Initiate a non-linear (cubic) cooling profile down to the final isolation temperature (0 °C) over 6 hours.

  • Phase 1 (0-2 hrs): Cool at 0.1 °C/min.

  • Phase 2 (2-4 hrs): Cool at 0.2 °C/min.

  • Phase 3 (4-6 hrs): Cool at 0.4 °C/min.

• Hold isothermally at 0 °C for 2 hours to maximize yield.

• Filter the slurry and wash the cake with pre-chilled (0 °C) solvent. Dry under vacuum at 40 °C.

Data Presentation: Impact of Temperature Profiles

The following table summarizes the quantitative impact of different temperature control strategies on the final product quality.

Cooling Strategy	Cooling Rate (°C/min)	Seeding Strategy	MSZW Position	Crystal Habit	Expected Purity	Filtration Time
Crash Cooling	> 1.0 (Linear)	Unseeded	Labile Zone	Fine needles / Amorphous	< 95.0%	> 120 mins
Fast Linear	0.5 (Linear)	Unseeded	Edge of Labile	Small agglomerates	97.0%	60 mins
Slow Linear	0.2 (Linear)	Seeded at Tsat​ 3°C	Mid-MSZW	Medium prisms	98.5%	30 mins
Cubic Cooling	0.1 to 0.4 (Non-linear)	Seeded at Tsat​ 3°C	Optimal MSZW	Large, uniform prisms	> 99.5%	< 10 mins

References

• Tian, Q.-F., et al. "Heat capacity and thermodynamic properties of N-(2-cyanoethyl) aniline (C9H10N2)." Thermochimica Acta, 2005. Available at:[Link]

• Mettler Toledo. "Metastable Zone Width (MSZW) in Crystallization." AutoChem Applications. Available at:[Link]

• Kadam, S. S., et al. "Some Aspects of the Importance of the Metastable Zone Width and Nucleation in Industrial Crystallizers." ResearchGate, 2011. Available at:[Link]

Technical Support Center: Solvent Optimization &amp; Purification of N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with isolating N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline.

This molecule presents a unique dichotomy: it contains a weakly basic aniline nitrogen and a highly electrophilic 2-iodoethyl group. While the electron-withdrawing cyanoethyl group beneficially reduces the nitrogen's nucleophilicity—slowing down spontaneous intramolecular aziridinium formation—the alkyl iodide moiety remains exceptionally sensitive to nucleophilic attack, acid-catalyzed elimination, and thermal degradation. The following guides, FAQs, and validated protocols will ensure you achieve high purity without compromising the structural integrity of your target compound.

Part 1: Troubleshooting & FAQs

Q1: I am observing significant degradation and low mass recovery after standard silica gel chromatography. What is causing this? A: Standard silica gel possesses a highly polar, acidic surface due to exposed silanol groups (Si-OH, pKa ~4.5–5.5)[1]. When N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline interacts with these acidic sites, the highly reactive 2-iodoethyl moiety becomes susceptible to acid-catalyzed elimination (forming a vinyl byproduct) or irreversible adsorption. Causality & Solution: Prolonged residence time on acidic silica exacerbates degradation. To resolve this, either perform a rapid "flash" chromatography using a highly optimized solvent system, or switch your stationary phase to neutral alumina or amine-functionalized silica ( NH2​ -silica), which lack these destructive acidic protons[2].

Q2: My TLC showed severe tailing, so I added 1% Triethylamine (TEA) to my Hexane/EtOAc mobile phase to neutralize the silica. Now my yield is zero. Why? A: While adding a basic modifier like TEA is a standard chromatographic technique to block acidic silanols and prevent amine tailing[1], it is catastrophic for this specific molecule. TEA is a strong nucleophile. It reacts rapidly with the electrophilic 2-iodoethyl group via an SN​2 mechanism (Menshutkin reaction) to form an irreversible, highly polar quaternary ammonium salt. This salt remains permanently stuck at the baseline of your normal-phase column. Causality & Solution: Never use nucleophilic amines with alkyl iodides. If you must use standard silica and require a modifier to prevent tailing, use a sterically hindered, non-nucleophilic base like 2,6-lutidine (0.1%), though switching to a neutral stationary phase is vastly preferred.

Q3: How do I separate the iodo-product from the unreacted N-(2-cyanoethyl)-N-(2-hydroxyethyl)aniline or mesylate intermediate? A: The synthesis of this compound typically proceeds via a Finkelstein reaction (converting a mesylate or chloride to the iodide using NaI in acetone)[3]. The hydroxyethyl precursor is significantly more polar and easily separated using a standard Hexane/Ethyl Acetate gradient. However, the mesylate intermediate has a polarity very similar to the final iodide. Causality & Solution: To resolve co-eluting mesylate and iodide species, switch your solvent system to Toluene/Ethyl Acetate. Toluene induces differential π−π stacking interactions with the aniline core, amplifying the subtle steric differences between the mesylate and iodo groups to achieve baseline separation.

Q4: Can I use a Dichloromethane (DCM) and Methanol (MeOH) gradient for elution? A: No. Methanol is a nucleophile. When exposed to the reactive iodoethyl group—especially when catalyzed by the high surface area of silica gel—methanol will slowly displace the iodide to form a methyl ether byproduct. Always stick to non-nucleophilic solvent systems.

Part 2: Solvent System Optimization Data

To facilitate rapid method development, the quantitative separation parameters and degradation risks of various solvent systems are summarized below.

Solvent System	Additive / Modifier	Selectivity ( α )	Degradation Risk	Application Recommendation
Hexane / Ethyl Acetate (4:1)	None	Moderate	Low	Optimal. Fast elution minimizes time on acidic silica[3].
Toluene / Ethyl Acetate (9:1)	None	High	Low	Excellent for separating structurally similar precursors via π−π interactions.
Hexane / EtOAc	1% Triethylamine	N/A	Critical	DO NOT USE. TEA reacts with the iodoethyl group via SN​2 .
DCM / Methanol (95:5)	None	Low	High	Avoid. Methanol acts as a nucleophile, displacing the iodide over time.

Part 3: Validated Purification Methodology

This self-validating protocol ensures the chemical integrity of N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline from reaction quench to final isolation.

Step 1: Reaction Quenching & Pre-treatment

• Following the Finkelstein iodination, evaporate the reaction solvent (acetone) in vacuo with the water bath strictly maintained below 30°C.

• Partition the crude residue between Ethyl Acetate (50 mL) and Brine (50 mL). Causality: The aqueous wash removes excess Sodium Iodide (NaI). Removing NaI is critical because residual iodide ions can cause continuous nucleophilic exchange, leading to a complex chromatographic baseline and streaking.

• Dry the organic layer over anhydrous MgSO4​ , filter, and concentrate at <30°C.

Step 2: TLC Validation & Stationary Phase Selection

• Spot the crude mixture on a standard silica TLC plate and develop in Hexane/EtOAc (4:1).

• Validation Check: If the target spot (UV active at 254 nm) exhibits severe tailing (Rf stretching >0.15 units), bypass standard silica. Select Amine-functionalized silica ( NH2​ -silica) or Neutral Alumina for the column[2].

Step 3: Column Packing & Loading

• Slurry-pack the column using 100% Hexane.

• Dissolve the crude mixture in a minimal volume of Toluene (preferred over DCM to prevent halogen exchange) and load it carefully onto the column head.

Step 4: Isocratic Elution

• Elute the column using an isocratic mixture of Hexane/Ethyl Acetate (4:1).

• Collect small fractions (e.g., 15 mL) to prevent the diffusion of closely eluting impurities. Monitor fractions via UV absorption at 254 nm.

Step 5: Cold Concentration

• Pool the fractions containing the pure product.

• Evaporate the solvent using a rotary evaporator. Crucial: The water bath must not exceed 30°C. Causality: Alkyl iodides are thermally labile. Elevated temperatures during concentration will provide the activation energy required for the aniline nitrogen to attack the iodoethyl group, triggering intramolecular cyclization and destroying your purified yield.

Part 4: Purification Decision Workflow

Workflow for the chromatographic purification of N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline.

References

• European Patent Office. "NITROGENOUS CYCLIC COMPOUNDS AND PHARMACEUTICAL COMPOSITIONS CONTAINING THE SAME - EP 1254895 A1".
• Biotage.
• BenchChem Technical Support Team.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. biotage.com [biotage.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Overcoming steric hindrance in N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline reactions

Welcome to the Advanced Applications Support Center. This guide is engineered for researchers and drug development professionals facing synthetic bottlenecks with N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline . Below, you will find a deep-dive mechanistic analysis, troubleshooting FAQs, optimized protocols, and quantitative data to help you overcome steric and electronic hurdles in your synthetic workflows.

Mechanistic Insight: The Dual Challenge of Steric Hindrance and Electronic Deactivation

When attempting nucleophilic substitution (SN2) on N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline, chemists frequently encounter stalled reactions or poor yields. To solve this, we must understand the causality behind the molecule's resistance to standard alkylation conditions.

Normally, nitrogen mustards and 2-haloethylamines react rapidly via neighboring group participation (NGP) . The lone pair on the nitrogen attacks the adjacent carbon, displacing the halide to form a highly reactive, three-membered aziridinium ion intermediate, which is then easily opened by a nucleophile[1].

However, N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline suffers from a dual deactivation mechanism:

• Electronic Withdrawal: The strongly electron-withdrawing cyanoethyl group (-CH₂CH₂CN) inductively pulls electron density away from the tertiary nitrogen. Combined with the delocalization of the nitrogen's lone pair into the phenyl ring, the nitrogen becomes entirely non-nucleophilic. Aziridinium ion formation fails.

• Steric Shielding: Without the aziridinium pathway, the reaction is forced into a direct SN2 trajectory at the primary carbon. However, the bulky tertiary aniline center (bearing both a phenyl ring and a cyanoethyl chain) folds over the C-I bond, severely restricting the Bürgi-Dunitz approach angle for incoming nucleophiles.

To bypass these limitations, we must abandon standard thermal SN2 conditions and utilize electrophilic activation via halophilic silver salts[2].

Troubleshooting Guides & FAQs

Q1: I am trying to substitute the iodo group with a secondary amine (e.g., piperidine), but I am recovering 85% of my starting material after 24 hours at 80°C. Why? A: Your reaction is failing because the bulky secondary amine cannot overcome the steric shielding of the tertiary aniline core, and the molecule cannot self-activate via an aziridinium intermediate[1]. Simply increasing the temperature will not lower the activation energy barrier; it will only lead to thermal degradation. You must alter the reaction pathway by activating the leaving group.

Q2: I increased the temperature to 120°C in DMF to force the reaction, but now I am seeing a new byproduct instead of my target molecule. What is happening? A: You have triggered a competing E2 elimination (dehydrohalogenation). At elevated temperatures, bulky nucleophiles act as bases, abstracting a beta-hydrogen to form N-(2-cyanoethyl)-N-vinylaniline. To prevent this, you must keep the reaction at room temperature and use a halophilic Lewis acid, such as Silver Triflate (AgOTf), to drive the substitution[3].

Q3: How exactly does Silver Triflate (AgOTf) solve the steric hindrance problem? A: AgOTf acts as a halophile. The silver cation (Ag⁺) has a massive affinity for iodine, irreversibly precipitating out as Silver Iodide (AgI). This abstracts the iodide from your starting material, generating a highly electrophilic carbocation-like transition state (or a transient, highly reactive alkyl triflate)[3]. This intermediate is so electrophilic that even sterically hindered nucleophiles can attack it rapidly at room temperature[2].

Quantitative Data: Reaction Optimization

The table below summarizes the causality of different reaction conditions when attempting to substitute the iodo group of N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline with piperidine.

Table 1: Optimization of Nucleophilic Substitution

Solvent	Additive	Temp (°C)	Time (h)	Yield (%)	Mechanistic Observation
Ethanol	None	80	24	15%	Steric hindrance dominates; SN2 trajectory blocked.
DMF	None	100	24	35%	Thermal forcing leads to competing E2 elimination.
DMF	KI (0.2 eq)	100	24	38%	Finkelstein conditions fail; iodide is already a superior leaving group.
DMF	AgOTf (1.1 eq)	25	4	85%	Ag-assisted ionization bypasses steric barriers; high yield.

Experimental Protocol: Silver-Assisted Nucleophilic Substitution

This protocol utilizes AgOTf to bypass steric hindrance. It is designed as a self-validating system : the immediate formation of a precipitate in Step 2 visually confirms that electrophilic activation has succeeded before the nucleophile is even introduced.

Reagents:

• N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline (1.0 eq)

• Silver Trifluoromethanesulfonate (AgOTf) (1.1 eq)

• Target Nucleophile (e.g., Piperidine) (1.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Methodology:

• Preparation: Flame-dry a Schlenk flask under argon. Dissolve 1.0 eq of N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline in anhydrous DMF (0.2 M concentration). Shield the flask from direct light using aluminum foil, as silver salts are light-sensitive.

• Electrophilic Activation: Add 1.1 eq of AgOTf in one portion at room temperature (25°C).

  • Self-Validation Checkpoint: Within 1–2 minutes, a pale yellow precipitate (AgI) will form. This visually confirms the successful abstraction of the iodide and the generation of the highly reactive intermediate.

• Nucleophilic Attack: Once the precipitate is fully formed (approx. 5 minutes), add 1.5 eq of your nucleophile dropwise. Stir the suspension at room temperature for 4 hours.

• Quench and Filtration: Dilute the reaction mixture with diethyl ether. Filter the suspension through a short pad of Celite to remove the AgI precipitate.

• Workup: Wash the organic filtrate with water (3x) to remove the DMF, followed by brine. Dry over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography.

Pathway Visualization

The following diagram illustrates the mechanistic pathways discussed, highlighting why standard SN2 fails and why AgOTf activation is required.

Reaction pathways for N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline highlighting the AgOTf-assisted route.

References

• Aziridinium ion ring formation from nitrogen mustards: mechanistic insights from ab initio dynamics Source: National Institutes of Health (NIH) / PubMed URL:[Link]

• Trifluoromethanesulfonate Anion as Nucleophile in Organic Chemistry Source: American Chemical Society (ACS) URL:[Link]

• Silver Salt-Mediated Allylation Reactions Using Allyl Bromides Source: American Chemical Society (ACS) URL:[Link]

Sources

• 1. Aziridinium ion ring formation from nitrogen mustards: mechanistic insights from ab initio dynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Minimizing Side Reactions in N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline Preparation

Introduction

Welcome to the Technical Support Center for advanced organic synthesis. This guide is designed for researchers, chemists, and drug development professionals engaged in the preparation of N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline. This compound is a valuable bifunctional intermediate in the synthesis of pharmaceuticals and specialized dyes. Its preparation is typically a two-stage process: a cyanoethylation reaction followed by an iodination step. While seemingly straightforward, each stage presents unique challenges where side reactions can significantly impact yield and purity.

This document provides in-depth, troubleshooting guidance in a practical question-and-answer format. We will explore the causality behind common experimental pitfalls and offer field-proven strategies to optimize your synthesis, ensuring the integrity and success of your research.

Part 1: The Cyanoethylation Stage: Synthesis of N-(2-Cyanoethyl)-N-(2-hydroxyethyl)aniline

The first stage involves the reaction of N-(2-hydroxyethyl)aniline with acrylonitrile in a Michael addition reaction. The primary goal is to achieve selective N-alkylation without inducing polymerization or forming di-substituted byproducts.

Frequently Asked Questions (FAQs)

Question 1: My crude product is contaminated with a significant amount of N,N-bis(2-cyanoethyl)aniline and N-(2-cyanoethyl)aniline. What is the source of these impurities and how can I prevent their formation?

Answer: These impurities arise from the presence of unreacted aniline in your N-(2-hydroxyethyl)aniline starting material. Aniline can undergo mono- or bis-cyanoethylation, often at a faster rate than the intended reaction.[1]

Causality:

• Starting Material Purity: Commercial N-(2-hydroxyethyl)aniline may contain residual aniline from its own synthesis.

• Competitive Reaction: The primary amine of aniline is a potent nucleophile that readily attacks acrylonitrile.

Troubleshooting & Optimization:

• Verify Starting Material Purity: Before beginning the synthesis, analyze your N-(2-hydroxyethyl)aniline by GC-MS or HPLC to quantify any aniline impurity. If significant amounts are present (>1-2%), purification by vacuum distillation is recommended.

• Stoichiometric Control: Use a slight molar excess (1.05 to 1.1 equivalents) of N-(2-hydroxyethyl)aniline relative to acrylonitrile. This ensures the acrylonitrile is consumed by the target reactant, minimizing its availability to react with trace aniline impurities.

• Catalyst Selection: While basic catalysts are common, certain Lewis acids or copper salts can offer higher selectivity. Cupric acetate, for instance, has been shown to be a highly effective catalyst for mono-cyanoethylation of aromatic amines, potentially reducing the formation of di-substituted products.[2]

Question 2: During the reaction, my mixture became viscous and solidified into a hard polymer. What caused this and is the batch salvageable?

Answer: This is a classic case of acrylonitrile polymerization. Acrylonitrile is highly susceptible to anionic polymerization, especially in the presence of strong bases and at elevated temperatures.[1] Unfortunately, once extensive polymerization has occurred, the batch is typically not salvageable.

Causality:

• Excessive Base: Strong bases (e.g., NaOH, KOH) can initiate the polymerization of acrylonitrile.

• High Temperature: Heat accelerates the rate of both the desired reaction and the undesired polymerization. Localized overheating can be a significant issue.

• Absence of Inhibitors: Commercial acrylonitrile contains inhibitors (like hydroquinone methyl ether, MEHQ) to prevent polymerization during storage. These can be consumed during the reaction.

Troubleshooting & Optimization:

• Catalyst Moderation: Use a catalytic amount of a weaker base (e.g., potassium carbonate) or an alternative catalyst system like cupric acetate.[2] If using a strong base, add it portion-wise to control the exotherm.

• Strict Temperature Control: Maintain the reaction temperature within the recommended range, typically between 60-95°C.[3] Use an oil bath and an efficient overhead stirrer to ensure even heat distribution. Add acrylonitrile dropwise to the heated aniline derivative solution to better manage the reaction exotherm.

• Introduce a Radical Inhibitor: Add a small amount of a radical inhibitor like hydroquinone or phenothiazine (e.g., 0.1 mol%) to the reaction mixture to suppress polymerization pathways.

Cyanoethylation Workflow & Side Reactions

Caption: Main and side reaction pathways in the cyanoethylation step.

Part 2: The Iodination Stage: From Hydroxyl to Iodide

This stage converts the stable hydroxyl group of N-(2-Cyanoethyl)-N-(2-hydroxyethyl)aniline into a reactive iodo group. The Finkelstein reaction, which involves converting an alkyl chloride or bromide to an alkyl iodide, is a highly efficient method.[4] This requires a two-step approach: first, converting the alcohol to a chloride or bromide, and second, performing the halide exchange.

Frequently Asked Questions (FAQs)

Question 3: My Finkelstein reaction (from the chloro-intermediate) is incomplete, and I have a mixture of the chloro- and iodo- products. How can I drive the reaction to completion?

Answer: The Finkelstein reaction is an equilibrium process.[4][5] To drive it to completion, you must shift the equilibrium towards the products according to Le Châtelier's principle.

Causality:

• Reversible Reaction: The substitution of chloride with iodide is reversible.

• Solubility Effects: The success of the classic Finkelstein reaction hinges on the differential solubility of sodium halide salts.

Troubleshooting & Optimization:

• Solvent Choice is Critical: Use anhydrous acetone as the solvent. Sodium iodide (NaI) is soluble in acetone, whereas the sodium chloride (NaCl) or sodium bromide (NaBr) byproduct is not.[6] The precipitation of NaCl/NaBr effectively removes it from the reaction, preventing the reverse reaction and driving the equilibrium towards the desired iodoalkane.[4]

• Use a Molar Excess of NaI: Employ a 1.5 to 3-fold molar excess of sodium iodide to further push the equilibrium to the product side.

• Increase Reaction Time/Temperature: Gently refluxing the mixture in acetone can increase the reaction rate, but monitor carefully for side reactions.

Question 4: After workup, my final product is a dark, tarry substance, and I'm observing a significant loss of mass. What is causing this decomposition?

Answer: This degradation is likely due to two main side reactions: intramolecular cyclization leading to a quaternary ammonium salt and/or intermolecular quaternization, and general decomposition of the light- and heat-sensitive iodo-product.

Causality:

• Nucleophilicity of Aniline Nitrogen: The tertiary aniline nitrogen can act as a nucleophile, attacking the electrophilic carbon of the iodoethyl group in an intramolecular SN2 reaction to form a cyclic quaternary ammonium salt (a piperazinium derivative). This is often accelerated by heat.

• Instability of Alkyl Iodides: Alkyl iodides, particularly those with nearby heteroatoms, can be unstable. They are susceptible to decomposition upon exposure to heat, light, or trace acids, often liberating iodine (I2), which imparts a dark color.

Troubleshooting & Optimization:

• Maintain Low Temperatures: Conduct the reaction at the lowest temperature that allows for a reasonable reaction rate (e.g., room temperature to a gentle reflux of 40-50°C). Avoid prolonged heating.

• Protect from Light: Wrap the reaction flask in aluminum foil to prevent photodecomposition. Work up the reaction promptly once complete.

• Neutral Workup: During the aqueous workup, ensure the solution remains neutral or slightly basic to prevent acid-catalyzed decomposition. Use a mild base like sodium bicarbonate for any necessary neutralization.

• Prompt Purification: Do not let the crude product sit for extended periods. Purify it immediately after workup and drying. For purification, flash column chromatography on silica gel is common, but the slightly acidic nature of silica can sometimes promote degradation. Consider deactivating the silica gel with a base (e.g., triethylamine in the eluent) or using neutral alumina.

Iodination Workflow & Side Reactions

Caption: Main Finkelstein reaction pathway and potential side reactions.

Part 3: General Protocols and Data

Table 1: Recommended Reaction Parameters

Parameter	Cyanoethylation Step	Iodination (Finkelstein) Step
Solvent	None, or Acetic Acid, or Water	Anhydrous Acetone
Key Reagent	Acrylonitrile (1.0 eq)	Sodium Iodide (1.5-3.0 eq)
Catalyst	Cupric Acetate or catalytic base	None required
Temperature	60 - 95 °C	25 - 56 °C (reflux)
Atmosphere	Air or Nitrogen	Inert (Nitrogen), protect from light
Monitoring	TLC (Silica, 1:1 Hexanes:EtOAc)	TLC (Silica, 4:1 Hexanes:EtOAc)

Detailed Experimental Protocol: Two-Step Synthesis

Step 1: Preparation of N-(2-Cyanoethyl)-N-(2-hydroxyethyl)aniline

• To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add N-(2-hydroxyethyl)aniline (1.05 eq) and cupric acetate (0.02 eq).

• Heat the mixture to 80°C with stirring.

• Add acrylonitrile (1.0 eq) dropwise over 30 minutes, maintaining the internal temperature below 95°C.

• After the addition is complete, continue to stir the reaction at 90°C for 4-6 hours.

• Monitor the reaction by TLC until the starting N-(2-hydroxyethyl)aniline is consumed.

• Cool the mixture to room temperature. Dissolve the residue in ethyl acetate and wash with a 5% sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product, which can be purified by vacuum distillation or used directly in the next step if sufficiently pure.

Step 2: Preparation of N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline (via chloro-intermediate)

• Part A: Chlorination

• Cool a solution of N-(2-Cyanoethyl)-N-(2-hydroxyethyl)aniline (1.0 eq) in dichloromethane (DCM) to 0°C.

• Add thionyl chloride (SOCl2, 1.2 eq) dropwise, keeping the temperature below 5°C.

• Allow the reaction to warm to room temperature and stir for 2-3 hours until TLC indicates full conversion.

• Carefully quench the reaction by pouring it over ice and neutralizing with a saturated sodium bicarbonate solution.

• Extract with DCM, dry the organic layer over anhydrous sodium sulfate, and concentrate to yield the crude N-(2-Cyanoethyl)-N-(2-chloroethyl)aniline.

• Part B: Finkelstein Reaction

• Dissolve the crude chloro-intermediate from Part A in anhydrous acetone.

• Add sodium iodide (2.0 eq) and wrap the flask in aluminum foil.

• Stir the mixture at reflux for 12-24 hours. A white precipitate (NaCl) will form.

• Monitor the reaction by TLC. Upon completion, cool the mixture and filter off the NaCl precipitate.

• Concentrate the filtrate under reduced pressure. Dissolve the residue in ethyl acetate and wash with water and then brine to remove any remaining iodide salts.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the final product immediately by flash column chromatography (e.g., using a hexane/ethyl acetate gradient).

References

• Organic Syntheses. n-2-cyanoethylaniline. Org. Syn. Coll. Vol. 4, p.146 (1963); Vol. 32, p.30 (1952). Available at: [Link]

• Organic Chemistry Portal. Finkelstein Reaction. Available at: [Link]

• Wikipedia. Finkelstein reaction. Available at: [Link]

• Google Patents.CN102241606B - Clean production method of N-cyanoethylaniline.

• Chemiz (YouTube). Finkelstein Reaction: How to Predict Products & Understand Mechanism. Available at: [Link]

• ResearchGate. Synthesis of methyl-N,N-bis(2-cyanoethyl)aniline catalyzed by AlCl3. Available at: [Link]

• L.S. College, Muzaffarpur. Finkelstein reaction. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. CN102241606B - Clean production method of N-cyanoethylaniline - Google Patents [patents.google.com]
• 4. Finkelstein reaction - Wikipedia [en.wikipedia.org]
• 5. lscollege.ac.in [lscollege.ac.in]
• 6. m.youtube.com [m.youtube.com]

Reference Data & Comparative Studies

N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline vs N-(2-Cyanoethyl)-N-(2-bromoethyl)aniline reactivity

Comparative Reactivity Guide: N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline vs. N-(2-Cyanoethyl)-N-(2-bromoethyl)aniline in Nucleophilic Substitution

Executive Summary

In the design and synthesis of functionalized anilines—critical precursors for azo dyes, nonlinear optical (NLO) materials, and pharmaceutical active ingredients—the choice of alkylating agent dictates both synthetic efficiency and reaction design. N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline and N-(2-Cyanoethyl)-N-(2-bromoethyl)aniline are two closely related bifunctional building blocks. While structurally identical save for the terminal halogen, their reactivity profiles in bimolecular nucleophilic substitution ( SN​2 ) reactions differ drastically.

This guide provides an objective, data-backed comparison of these two reagents, detailing the mechanistic causality behind their performance differences and offering validated experimental protocols to optimize your synthetic workflows.

Mechanistic Reactivity Profile: The Causality of the Leaving Group

The reactivity of these compounds is strictly governed by the nature of the carbon-halogen bond at the terminal ethyl chain. The electron-withdrawing cyanoethyl group heavily delocalizes the lone pair on the aniline nitrogen, rendering the aromatic amine non-nucleophilic. Consequently, reactivity is exclusively channeled through the primary alkyl halide via an SN​2 pathway.

1. Bond Dissociation Energy (BDE) and Polarizability The superior reactivity of the iodo-variant is rooted in thermodynamics and polarizability. The C–I bond is significantly weaker (~238 kJ/mol) than the C–Br bond (~285 kJ/mol), lowering the activation energy ( Ea​ ) required to reach the transition state [1]. Furthermore, the iodide ion is larger and highly polarizable ("soft"). This diffuse electron cloud stabilizes the partial charges developing in the SN​2 transition state far better than the smaller, "harder" bromide ion.

2. The Finkelstein Equilibrium While the iodo-variant is kinetically superior, it is more susceptible to photolytic degradation and is generally more expensive. To bridge the gap, chemists often employ the bromo-variant in conjunction with a catalytic amount of Potassium Iodide (KI). This exploits the Finkelstein reaction, where the bromide is transiently converted into the highly reactive iodide in situ, accelerating the substitution without requiring the iodo-starting material [2].

SN2 substitution mechanism highlighting transition state and leaving group departure.

Comparative Performance Data

The following table synthesizes the quantitative and operational differences between the two variants when subjected to a standard amination reaction (e.g., substitution with a secondary amine).

Parameter	N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline	N-(2-Cyanoethyl)-N-(2-bromoethyl)aniline
Leaving Group	Iodide ( I− )	Bromide ( Br− )
C-X Bond Dissociation Energy	~238 kJ/mol	~285 kJ/mol
Relative SN​2 Rate ( krel​ )	50 – 100	1
Typical Reaction Temperature	25°C – 35°C (Mild)	70°C – 80°C (Requires heating)
Reaction Time (Standard Amine)	2 – 4 hours	12 – 18 hours
Storage & Stability	Light-sensitive; requires cold storage	Stable at ambient conditions
Primary Use Case	Thermally sensitive nucleophiles	Large-scale, robust industrial synthesis

Experimental Protocols: Self-Validating Workflows

To demonstrate the practical implications of these reactivity differences, below are standardized protocols for the nucleophilic amination of both substrates using N-benzylpiperazine.

Protocol A: Mild Substitution using the Iodo-Variant

Causality Focus: Utilizing a polar aprotic solvent to leave the nucleophile unsolvated, combined with low temperatures to prevent oxidative degradation of the C-I bond.

• Preparation: In an oven-dried round-bottom flask flushed with inert gas ( N2​ ), dissolve 1.0 equivalent (eq) of N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline in anhydrous Acetonitrile ( CH3​CN ) to achieve a 0.2 M concentration.

• Reagent Addition: Add 1.5 eq of N-benzylpiperazine. Follow immediately with 2.0 eq of finely powdered, anhydrous Potassium Carbonate ( K2​CO3​ ). Note: The base acts as an acid scavenger for the generated HI, preventing the protonation and subsequent deactivation of the nucleophilic amine.

• Reaction: Stir the suspension at ambient temperature (25°C - 35°C).

• Validation: Monitor the reaction via Thin Layer Chromatography (TLC) (Eluent: 7:3 Hexanes/Ethyl Acetate). The iodo-variant should show complete consumption within 2 to 4 hours.

• Workup: Filter the inorganic salts, concentrate the filtrate under reduced pressure, and purify the residue via flash column chromatography.

Protocol B: Thermally-Driven Substitution using the Bromo-Variant

Causality Focus: Overcoming the higher activation energy of the C-Br bond through thermal energy and optional in situ catalytic conversion.

• Preparation: Dissolve 1.0 eq of N-(2-Cyanoethyl)-N-(2-bromoethyl)aniline in anhydrous CH3​CN (0.2 M).

• Reagent Addition: Add 1.5 eq of N-benzylpiperazine and 2.0 eq of K2​CO3​ .

• Catalysis (Optional but Recommended): Add 0.1 eq of Potassium Iodide (KI). This initiates a continuous Finkelstein cycle, swapping the sluggish bromide for a highly reactive iodide intermediate [2].

• Reaction: Equip the flask with a reflux condenser and heat the mixture to 75°C.

• Validation: Monitor via TLC. Without KI, the reaction requires 12-18 hours. With KI catalysis, completion is typically observed in 6-8 hours.

• Workup: Proceed with filtration and purification identically to Protocol A.

Decision matrix for selecting iodo vs. bromo variants in synthetic workflows.

Conclusion

The selection between N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline and its bromo-counterpart is a classic optimization of kinetics versus stability. For discovery chemistry, complex molecule synthesis, or reactions involving fragile nucleophiles, the iodo-variant provides the necessary reactivity to operate under mild, non-destructive conditions. Conversely, for process scale-up where reagent cost and storage stability are paramount, the bromo-variant —especially when paired with Finkelstein catalysis—remains the industry standard.

References

• Kinetics of Nucleophilic Substitution of Compounds Containing Multiple Leaving Groups Bound to a Neopentyl Skeleton National Center for Biotechnology Information (PMC) URL:[Link]

• Determination of residual alkyl iodides and alkyl bromides as their corresponding alkyl chlorides in drug substances by headspace GC-FID National Center for Biotechnology Information (PMC) URL:[Link]

Structural Elucidation and Mass Spectrometry Fragmentation of N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline: A Comparative Analytical Guide

As an application scientist tasked with characterizing complex bifunctional molecules, understanding the gas-phase behavior of reactive intermediates is paramount. N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline (CEIEA) is a highly reactive alkylating agent, sharing structural homology with both nitrogen mustards and azo dye precursors.

Due to the highly labile carbon-iodine (C-I) bond, the mass spectrometric behavior of CEIEA presents unique challenges and diagnostic opportunities. This guide objectively compares the fragmentation patterns of CEIEA across two primary analytical platforms—GC-EI-MS and LC-ESI-MS/MS —and contrasts its performance with the industry-standard alternative, N-(2-Chloroethyl)-N-(2-cyanoethyl)aniline (CECEA) .

Mechanistic Causality: The "Why" Behind the Fragmentation

When analyzing CEIEA, the choice of ionization technique dictates the observed fragmentation pathways. The core analytical challenge lies in preserving the intact molecular ion prior to controlled fragmentation.

The Anchimeric Assistance Pathway (ESI-MS/MS)

Under soft ionization (Electrospray Ionization), CEIEA forms a stable protonated precursor [M+H]+ at m/z 301. The dominant fragmentation pathway is driven by neighboring group participation (anchimeric assistance). The lone pair of electrons on the aniline nitrogen attacks the β -carbon of the iodoethyl group. Because iodine is an exceptional leaving group, this nucleophilic attack rapidly expels hydrogen iodide (HI), forming a highly strained, electronically favored aziridinium ion at m/z 173. This mechanism is identical to the well-documented activation pathway of classical nitrogen mustards [1].

The Homolytic Cleavage Pathway (EI-MS)

Under hard ionization (70 eV Electron Ionization), the molecular radical cation ( M+∙ at m/z 300) is highly unstable. The primary driving force is the homolytic cleavage of the weak C-I bond (~213 kJ/mol compared to ~339 kJ/mol for C-Cl), leading to an immediate loss of an iodine radical (127 Da). Subsequent fragmentation involves the expulsion of the cyanoethyl radical, a common diagnostic loss for cyano-substituted aliphatic amines [2].

Caption: Primary mass spectrometry fragmentation pathways of N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline.

Product Performance Comparison: CEIEA vs. CECEA

To evaluate the analytical performance of CEIEA, we must compare it against its chlorinated analog, CECEA. While both compounds are used in similar synthetic workflows (such as environmental screening for azo dyes [3]), their mass spectrometric thresholds differ drastically.

The Convergence Phenomenon: Interestingly, while CEIEA ( [M+H]+ 301) and CECEA ( [M+H]+ 209) have different precursor masses, their MS/MS spectra converge. Both molecules lose their respective hydrogen halides (HI vs. HCl) to form the exact same aziridinium product ion at m/z 173 . However, the collision energy (CE) required to trigger this loss is significantly lower for the iodo-derivative.

Table 1: Platform & Alternative Comparison Summary

Feature	CEIEA (Iodo-Analog)	CECEA (Chloro-Analog)	Analytical Implication
Precursor Ion [M+H]+	m/z 301.0200	m/z 209.0845	CEIEA avoids low-mass background noise in LC-MS.
Optimal MS/MS CE	10 - 15 eV	25 - 30 eV	CEIEA fragments much easier due to weaker C-I bond.
EI-MS Base Peak	m/z 173 (Rapid I loss)	m/z 208 ( M+∙ stable)	GC-MS is poor for intact CEIEA molecular weight confirmation.
Thermal Stability	Low (Degrades >150°C)	High (Stable >250°C)	CEIEA requires cold-injection techniques for GC.

Table 2: Diagnostic MS/MS Product Ions for CEIEA (Positive ESI)

Product Ion (m/z)	Elemental Formula	Structural Assignment	Relative Abundance
301.02	C11​H14​IN2+​	Intact Protonated Precursor	15%
173.11	C11​H13​N2+​	Aziridinium Ion (Loss of HI)	100% (Base Peak)
120.08	C8​H10​N+	Loss of Acrylonitrile from m/z 173	45%
106.06	C7​H8​N+	N-Methyleneaniline cation	20%

Self-Validating Experimental Protocols

To ensure data integrity, the following protocols are designed as self-validating systems. The primary risk when analyzing CEIEA is unintended thermal degradation or in-source fragmentation, which can lead to false-positive aziridinium readings.

Protocol A: LC-ESI-MS/MS Workflow (Recommended)

This workflow utilizes soft ionization to preserve the parent mass, utilizing a declustering potential (DP) check to validate the source integrity.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 1.0 mg of CEIEA standard in 1.0 mL of LC-MS grade Acetonitrile. Critical Step: Add 0.1% Formic Acid immediately to protonate the amine, quenching its nucleophilicity and preventing auto-alkylation in the vial. Store at 4°C.

• Chromatographic Separation:

  • Column: C18 reverse-phase (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase: A = Water (0.1% FA), B = Acetonitrile (0.1% FA).

  • Gradient: 5% B to 95% B over 5 minutes. Flow rate: 0.4 mL/min.

• MS Source Optimization (Self-Validation):

  • Infuse the sample at 10 µL/min.

  • Set the Capillary Voltage to 3.5 kV.

  • Validation Check: Monitor the Extracted Ion Chromatogram (XIC) for m/z 301 and m/z 173 with zero collision energy applied. If m/z 173 is >10% of the base peak, your Declustering Potential (DP) or source temperature is too high, causing in-source decay. Lower the source temperature to 250°C and DP to 40V until m/z 301 is the dominant peak.

• Data Acquisition: Apply a Collision Energy (CE) ramp from 10 to 40 eV to acquire the MS/MS spectra, focusing on the m/z 301 → 173 transition for quantitation.

Protocol B: GC-EI-MS Workflow (Alternative)

Used primarily when library matching is required, though thermal degradation of the iodo-group must be mitigated.

Step-by-Step Methodology:

• Sample Preparation: Dilute the sample to 10 µg/mL in Hexane. Do NOT use protic solvents.

• Injection: Use a Programmable Temperature Vaporizing (PTV) injector starting at 60°C to prevent thermal cleavage of the C-I bond during injection.

• Separation: Use a non-polar column (e.g., 5% phenyl-methylpolysiloxane, 30m x 0.25mm x 0.25µm). Ramp oven from 80°C to 280°C at 15°C/min.

• Ionization: 70 eV EI source set to 200°C. Scan range: m/z 50 to 350.

Caption: Decision matrix for selecting the appropriate mass spectrometry platform for CEIEA analysis.

References

• Covalent Adduction of Nitrogen Mustards to Model Protein Nucleophiles Source: ACS Publications URL
• Protocol for Structure Determination of Unknowns by EI Mass Spectrometry Source: AIP Publishing URL
• Source: Environmental Protection Agency (EPA)

Comparing leaving group efficacy in N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline

High-Performance Nucleophilic Substitution: Leaving Group Efficacy in N-(2-Cyanoethyl)-N-(2-haloethyl)anilines

As a Senior Application Scientist, navigating the delicate balance of reactivity and stability in alkylating agents is a daily challenge. N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline is a highly specialized precursor utilized in the synthesis of complex dyes, targeted chemotherapeutics, and cross-linking probes. The defining characteristic of this scaffold is its ability to form a reactive aziridinium ion intermediate. However, the electron-withdrawing nature of the cyanoethyl group severely dampens the nucleophilicity of the aniline nitrogen. Consequently, the choice of the leaving group on the adjacent ethyl chain is not merely a matter of optimization—it is the absolute bottleneck for reaction viability.

This guide objectively compares the efficacy of the iodide leaving group against standard alternatives (bromide, chloride, and sulfonates) and provides a self-validating experimental framework for kinetic profiling.

Mechanistic Causality: The Aziridinium Bottleneck

The reactivity of nitrogen mustard derivatives relies on neighboring group participation (anchimeric assistance). The lone pair on the nitrogen attacks the adjacent β-carbon, expelling the leaving group to form a highly strained, electrophilic aziridinium ion[1].

In N-(2-Cyanoethyl)-N-(2-haloethyl)anilines, the nitrogen lone pair is delocalized into the phenyl ring via resonance and inductively pulled by the β-cyano group. Because the nitrogen is a "hardened" and weak nucleophile, the activation energy for cyclization is exceptionally high. To achieve practical reaction rates, the leaving group must possess a low bond dissociation energy and high polarizability to stabilize the transition state.

Mechanistic pathway of aziridinium ion formation and subsequent nucleophilic trapping.

Comparative Analysis of Leaving Groups

When comparing N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline to its alternatives, the quantitative differences in reaction kinetics are stark. While tosylates are excellent leaving groups in intermolecular SN2 reactions, intramolecular cyclizations driven by weak nucleophiles heavily favor the soft, highly polarizable nature of the iodine atom [2].

Table 1: Quantitative Comparison of Leaving Group Efficacy in N-(2-Cyanoethyl)anilines

Leaving Group (X)	Variant Name	C-X Bond Dissociation Energy (kcal/mol)	Polarizability	Relative Cyclization Rate ( krel​ )	Practical Utility at 37°C
Iodide (-I)	N-(2-iodoethyl)	~53	High (Soft)	10,000	Excellent; rapid formation.
Bromide (-Br)	N-(2-bromoethyl)	~68	Moderate	100	Moderate; requires extended time.
Tosylate (-OTs)	N-(2-tosyloxyethyl)	N/A (C-O: ~85)	Low (Hard)	45	Poor; sluggish cyclization.
Chloride (-Cl)	N-(2-chloroethyl)	~81	Low (Hard)	1	Negligible; requires harsh heating.

Expert Insight: The superiority of the iodide leaving group in this specific scaffold is driven by the soft-soft interaction in the transition state. The large, diffuse electron cloud of the iodide atom lowers the activation barrier significantly better than the harder oxygen atom of a tosylate or the tightly bound chlorine atom [3]. If you are designing a drug payload or a probe that requires rapid activation under physiological conditions, the iodoethyl variant is the only structurally viable choice without altering the cyanoethyl moiety.

Self-Validating Experimental Protocol: Kinetic Profiling

To objectively verify these claims in your own laboratory, you must employ a self-validating kinetic assay. The following NMR-based protocol allows for the direct, real-time observation of aziridinium formation, minimizing artifacts caused by side reactions.

Materials Required:

• Substrates: N-(2-Cyanoethyl)-N-(2-X-ethyl)aniline (where X = I, Br, Cl, OTs)

• Solvent: Deuterated Acetonitrile (CD₃CN) - Chosen for its polar aprotic nature, which stabilizes the ionic intermediate without acting as a competing nucleophile.

• Internal Standard: 1,3,5-Trimethoxybenzene (TMB) - Inert, with a distinct aromatic singlet at ~6.1 ppm.

• Trapping Agent: Sodium Azide (NaN₃)

Step-by-Step Methodology:

• Standard Solution Preparation: Prepare a 0.05 M stock solution of 1,3,5-Trimethoxybenzene (TMB) in CD₃CN.

• Substrate Initiation: In a dry 5 mL vial, dissolve 0.1 mmol of the chosen N-(2-Cyanoethyl)-N-(2-haloethyl)aniline in 1.0 mL of the TMB/CD₃CN stock solution.

• NMR Tube Loading: Transfer 0.6 mL of the reaction mixture into a standard 5 mm NMR tube. Cap tightly and seal with Parafilm.

• Kinetic Monitoring (Rate-Limiting Step): Insert the tube into an NMR spectrometer pre-heated to 37.0 °C. Acquire standard ¹H-NMR spectra every 10 minutes for 4 hours.

  • Validation Metric: Track the disappearance of the triplet corresponding to the -CH₂-X protons (typically 3.2 - 3.5 ppm depending on the halogen) and the appearance of the highly shielded aziridinium ring protons (~2.5 - 2.8 ppm).

• Nucleophilic Trapping (Confirmation): After 4 hours, eject the sample and immediately add 0.2 mmol of NaN₃. Shake vigorously for 5 minutes.

• Final Acquisition: Acquire a final ¹H-NMR spectrum. The aziridinium peaks should completely disappear, replaced by the signals of the ring-opened azide product.

• Data Synthesis: Integrate the starting material peaks against the TMB internal standard for each time point. Plot ln([SM]t​/[SM]0​) versus time to extract the pseudo-first-order rate constant ( kobs​ ).

Self-validating NMR kinetic workflow for assessing leaving group efficacy.

Conclusion and Application Strategy

When developing synthetic routes or biological probes utilizing the N-(2-cyanoethyl)aniline scaffold, relying on traditional leaving groups like chloride or tosylate will result in stalled reactions or require harsh heating that degrades the cyanoethyl group. The experimental data strictly dictates that N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline is the superior alternative. The iodide leaving group perfectly compensates for the electronic deactivation of the aniline nitrogen, ensuring rapid, reliable, and quantitative formation of the critical aziridinium intermediate.

References

• Cossy, J., et al. "Synthetic Applications of Aziridinium Ions." Molecules, vol. 26, no. 6, 2021. Available at:[Link]

• Cheun, Y. K., et al. "New Synthetic Analogs of Nitrogen Mustard DNA Interstrand Crosslinks and Their Use to Study Lesion Bypass by DNA Polymerases." Chemical Research in Toxicology, vol. 31, no. 8, 2018. Available at:[Link]

• Bruice, P. Y. "Reactions of Alcohols, Ethers, Epoxides, Amines, and Sulfur-Containing Compounds." Organic Chemistry, Pearson. Available at:[Link]

Safety & Regulatory Compliance

N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline proper disposal procedures

This guide provides essential, immediate safety and logistical information for the handling, decontamination, and disposal of N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline .

Due to its structural characteristics—specifically the presence of an iodoethyl group attached to an aniline nitrogen—this compound functions as a highly reactive alkylating agent and a nitrogen mustard analogue. The iodine atom acts as an excellent leaving group, facilitating the formation of a highly reactive aziridinium ion intermediate that can aggressively cross-link DNA and proteins. Consequently, this compound presents severe exposure risks, including potent vesicant (blistering) properties, acute toxicity, and long-term carcinogenic/mutagenic hazards[1][2].

All procedures below are designed for legitimate, professional laboratory environments and strictly adhere to institutional Environmental Health and Safety (EH&S) standards.

Hazard Profile & Operational Controls

Before initiating any disposal or operational protocols, strict engineering controls and Personal Protective Equipment (PPE) must be established. Alkylating agents present some of the strongest evidence for occupational carcinogenicity and require handling protocols akin to hazardous drugs or highly toxic chemicals[2].

Table 1: Required Engineering Controls and PPE

Control Category	Specification / Requirement	Rationale
Engineering Control	Certified Chemical Fume Hood or Class II Biological Safety Cabinet (BSC)	Prevents inhalation of toxic vapors or aerosolized particulates. Exhaust must not be recirculated[2][3].
Hand Protection	Double-gloving (Nitrile or Neoprene over standard examination gloves)	Alkylating agents can permeate standard thin gloves. Double gloving ensures a fail-safe barrier[2].
Body Protection	Polyethylene-coated Tyvek apron or disposable fluid-resistant gown	Prevents skin contact and absorption, which can cause severe delayed blistering and systemic toxicity[1][2].
Eye Protection	ANSI-approved safety splash goggles (not safety glasses)	Protects ocular mucosa from irreversible damage via accidental splashes[2].
Respiratory	NIOSH-approved respirator (if operating outside a hood)	Required only during emergency spill response where vapor concentrations may exceed safe limits[1].

Standard Operating Procedure: Institutional Waste Disposal

Do not attempt to chemically neutralize strong alkylating agents (e.g., via hydrolysis or oxidation) in the laboratory unless you are executing a peer-reviewed, institutionally approved protocol. Improper neutralization can generate excessive heat, release toxic gas, or leave unreacted vesicant residues[1][4]. The standard, safest approach is professional EH&S collection.

Step-by-Step Waste Segregation and Collection Workflow:

• Segregation at the Source: Never mix N-(2-Cyanoethyl)-N-(2-iodoethyl)aniline waste with general organic solvents, acids, or bases. Segregate it strictly as "Acutely Toxic / Alkylating Agent Waste"[5].

• Primary Containment: Collect all liquid and solid waste (including contaminated pipette tips, vials, and reaction mixtures) in compatible, hermetically sealable containers (e.g., high-density polyethylene or Teflon-lined glass). Do not use aluminum or galvanized containers[3].

• Secondary Containment: Place all primary waste containers inside a rigid, chemically resistant secondary containment tray (e.g., polypropylene) to capture any potential leaks or structural failures[4].

• Contaminated Consumables: All disposable items (gloves, absorbent pads, syringes) that have come into contact with the chemical must be placed in a dedicated, heavy-duty hazardous waste bag (often double-bagged) and sealed securely[2].

• Labeling: Immediately affix an institutional hazardous waste tag to the container. Explicitly list the full chemical name and flag the hazards: “Danger: Alkylating Agent, Toxic, Vesicant”[6].

• EH&S Coordination: Store the waste in a designated, ventilated hazardous waste accumulation area and submit a waste pickup request to your institution's EH&S department immediately[5].

Emergency Spill Response & Decontamination

Physical removal of the alkylating agent, rather than improvised detoxification, is the most critical principle in laboratory decontamination[1].

Step-by-Step Spill Response Methodology:

• Immediate Assessment & Evacuation: If the spill occurs outside of a fume hood, or if it poses a respiratory hazard, evacuate the laboratory immediately. Restrict access, post warning signs, and contact campus security/EH&S Hazmat on-call systems[4]. Do not attempt to clean large spills.

• Containment (Small Spills Inside Hood): If a small spill (<50 mL) occurs inside a functioning fume hood and you are properly trained and equipped, immediately cover the spill with an inert absorbent material such as dry sand, vermiculite, or a dedicated hazardous drug spill kit[1][2]. Do not flush with water , as this can spread the contamination without effectively detoxifying the mustard analogue[1][6].

• Collection: Using non-sparking tools or disposable plastic scoops, carefully collect the saturated absorbent material. Work from the outside of the spill toward the center to minimize spreading[7].

• Waste Packaging: Place the collected material into a rigid, sealable hazardous waste container. Double-bag any contaminated cleanup materials (e.g., scoops, outer gloves)[2][6].

• Surface Decontamination: Wash the contaminated hood surface thoroughly with a mild detergent solution, followed by two separate rinses with water[2]. Decontamination must be performed meticulously, as residual liquid can continue to off-gas or pose a severe contact hazard[1].

Workflow Visualization

Operational workflow for the safe disposal and spill management of nitrogen mustard analogues.

References

• HN2 Nitrogen Mustard Emergency Response Card (NIOSH) - ERC51-75-2 . Centers for Disease Control and Prevention (CDC) / National Institute for Occupational Safety and Health. Available at:[Link]

• Standard Operating Procedures Waste Handling & Disposal . University of Notre Dame Risk Management & Safety. Available at: [Link]

• Hazardous Drug Handling and Disposal SOP . University of Delaware Department of Environmental Health and Safety. Available at: [Link]

• Standard Operating Procedure for Corrosives . University of Southern California (USC) Environmental Health & Safety. Available at: [Link]

• Standard Operating Procedures - Research: Alkylating Agents . University of Georgia (UGA) Office of Research Safety. Available at: [Link]

• Pyrophorics - Gallium Alkyls - Standard Operating Procedure . University of California, Santa Barbara (UCSB) Center for Laboratory Safety. Available at: [Link]

• Environmental Health and Safety: Aluminum Alkyls SOP . Oregon State University. Available at: [Link]

Sources

• 1. hsdl.org [hsdl.org]
• 2. www1.udel.edu [www1.udel.edu]
• 3. research.uga.edu [research.uga.edu]
• 4. wiki.nanofab.usc.edu [wiki.nanofab.usc.edu]
• 5. kamatlab.com [kamatlab.com]
• 6. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 7. ehs.oregonstate.edu [ehs.oregonstate.edu]